5-Bromo-4-chloro-2-methoxypyrimidine

• CAS: 57054-93-0

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Bromo-4-chloro-2-methoxypyrimidine: A Versatile Building Block for Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Heterocyclic Intermediate

5-Bromo-4-chloro-2-methoxypyrimidine, identified by the CAS number 57054-92-9 , is a strategically substituted pyrimidine derivative that has emerged as a valuable and versatile building block in modern organic synthesis.[1][2][3] Its unique trifunctional nature, featuring a reactive chloro group, a bromo moiety amenable to cross-coupling reactions, and an electron-donating methoxy group, provides chemists with a powerful tool for the regioselective construction of complex molecular architectures.[4][5] This guide, designed for the discerning researcher, offers a comprehensive overview of its chemical and physical properties, spectroscopic signature, reactivity, synthesis, and applications, with a particular focus on its role in the discovery of novel therapeutic agents and agrochemicals. The pyrimidine scaffold is a well-established privileged structure in medicinal chemistry, and the strategic functionalization afforded by this compound makes it a cornerstone for library synthesis and lead optimization endeavors.[2]

Physicochemical and Spectroscopic Profile

Table 1: Physicochemical Properties of 5-Bromo-4-chloro-2-methoxypyrimidine

Property	Value	Source(s)
CAS Number	57054-92-9	[1][3][7]
Molecular Formula	C₅H₄BrClN₂O	[1][3][7]
Molecular Weight	223.46 g/mol	[1][3]
Physical Form	Solid	[6]
Purity	≥97%	[3][6]
Solubility	DMF: 30 mg/mL; DMSO: 30 mg/mL; Ethanol: 15 mg/mL; DMSO:PBS (pH 7.2) (1:5): 0.16 mg/mL	[7]
Storage Temperature	Refrigerator	[6]
InChI Key	ZPPORMCRNCNFGX-UHFFFAOYSA-N	[6][7]

Spectroscopic Characterization

The structural integrity of 5-Bromo-4-chloro-2-methoxypyrimidine is confirmed through a combination of spectroscopic techniques. The following data provides a reference for its characterization.

Table 2: Spectroscopic Data for 5-Bromo-4-chloro-2-methoxypyrimidine

Technique	Data	Source(s)
¹H NMR (CDCl₃, 400 MHz)	δ 8.34 (s, 1H, H-6), 3.97 (s, 3H, OCH₃)	[8]
¹³C NMR (CDCl₃, 100 MHz)	δ 162.5 (C-4), 160.8 (C-2), 158.5 (C-6), 108.0 (C-5), 56.5 (OCH₃)	[8]
FTIR (cm⁻¹)	3100 (C-H, aromatic), 2950, 2850 (C-H, aliphatic), 1580, 1470 (C=C, C=N), 1250 (C-O), 1050 (C-Cl), 680 (C-Br)	[8]
Mass Spectrometry (m/z)	222/224/226 [M]⁺, 193/195/197 [M-CHO]⁺, 113/115 [M-Br-CO]⁺	[8]

The mass spectrum exhibits a characteristic isotopic pattern due to the presence of both bromine (⁷⁹Br and ⁸¹Br) and chlorine (³⁵Cl and ³⁷Cl) isotopes, providing a definitive signature for the molecule.[2]

Synthesis and Reactivity: A Tale of Two Halogens

The synthetic utility of 5-Bromo-4-chloro-2-methoxypyrimidine lies in the differential reactivity of its two halogen substituents. This allows for a programmed, stepwise functionalization of the pyrimidine core.

Caption: Synthetic origin and primary reactivity pathways of 5-Bromo-4-chloro-2-methoxypyrimidine.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-4-chloro-2-methoxypyrimidine is not extensively documented in readily available literature, a highly probable synthetic route involves the selective nucleophilic substitution of one of the chloro groups in 5-bromo-2,4-dichloropyrimidine with sodium methoxide.[1] The synthesis of the precursor, 5-bromo-2,4-dichloropyrimidine, is typically achieved by the chlorination of 5-bromouracil using a reagent such as phosphorus oxychloride.[9][10]

A representative procedure for a similar transformation, the synthesis of 5-bromo-2,4-dimethoxypyrimidine from 5-bromo-2,4-dichloropyrimidine, involves the dropwise addition of sodium methoxide solution to the dichloropyrimidine in methanol at a reduced temperature (10-15°C).[1] This suggests that careful control of stoichiometry and reaction conditions would be crucial to achieve monosubstitution.

Reactivity

The core principle governing the reactivity of this molecule is the electronically distinct nature of the C2 and C5 positions.[5]

• Nucleophilic Aromatic Substitution (SNAr) at the C2 Position: The chloro group at the C2 position is the primary site for nucleophilic attack.[5] This is due to the electron-withdrawing nature of the adjacent nitrogen atoms, which stabilizes the Meisenheimer intermediate formed during the substitution process.[11] The electron-donating methoxy group at C4 deactivates this position towards nucleophilic attack.[12] This regioselectivity is crucial for introducing a wide range of nucleophiles, such as amines and alkoxides.[4]

• Palladium-Catalyzed Cross-Coupling at the C5 Position: The bromo group at the C5 position is the preferred site for various palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Sonogashira couplings.[5][8] This allows for the formation of carbon-carbon and carbon-heteroatom bonds, enabling the introduction of aryl, heteroaryl, and alkynyl groups.

Experimental Protocol: Nucleophilic Aromatic Substitution with an Amine

The following is a general protocol for the reaction of 5-Bromo-4-chloro-2-methoxypyrimidine with an amine, a common transformation in drug discovery.

• In a round-bottom flask, dissolve 5-Bromo-4-chloro-2-methoxypyrimidine (1.0 equivalent) in a suitable solvent (e.g., THF, DMF).[4]

• Add the desired amine (1.1-1.5 equivalents) and a base (e.g., K₂CO₃, Et₃N, 1.2-2.0 equivalents).[4]

• Heat the reaction mixture to reflux and monitor its progress by thin-layer chromatography (TLC).[4]

• Upon completion, cool the reaction mixture to room temperature.[4]

• Remove the solvent under reduced pressure.[4]

• Purify the resulting product by column chromatography on silica gel.[4]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the palladium-catalyzed coupling with a boronic acid.

• In a reaction vessel, combine 5-Bromo-4-chloro-2-methoxypyrimidine (1.0 mmol), the desired phenylboronic acid (1.2 mmol), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (0.05 mmol), and a base like potassium carbonate (2.0 mmol).[8]

• Add a solvent system, typically a mixture of toluene and water (e.g., 8 mL and 2 mL, respectively).[8]

• Degas the mixture with an inert gas, such as argon, for 15 minutes.[8]

• Heat the reaction mixture at 90°C for 12 hours.[8]

• After cooling to room temperature, dilute the mixture with water and extract the product with an organic solvent like ethyl acetate.[8]

• The combined organic layers are then washed, dried, and concentrated, followed by purification of the crude product.[8]

Caption: A workflow illustrating the sequential functionalization of 5-Bromo-4-chloro-2-methoxypyrimidine.

Applications in Research and Development

The unique reactivity profile of 5-Bromo-4-chloro-2-methoxypyrimidine has positioned it as a key intermediate in the synthesis of a diverse range of biologically active molecules.

Pharmaceutical Research

This compound is frequently cited in patents for the discovery of novel therapeutic agents. Its ability to serve as a scaffold for introducing diverse functionalities is invaluable in structure-activity relationship (SAR) studies. For instance, it has been utilized in the synthesis of pyrrolopyrrolidinone compounds that act as inhibitors of the p53-Hdm2 interaction, a critical pathway in cancer progression. A patent for these compounds describes a reaction where 5-Bromo-4-chloro-2-methoxypyrimidine is treated with methylamine in THF to afford the corresponding 2-amino derivative as a key intermediate.[1] Furthermore, it has been employed in the development of pyrimidin-2-yl sulfonamide derivatives, highlighting its broad applicability in medicinal chemistry.

Agrochemical Research

In the field of agrochemicals, 5-Bromo-4-chloro-2-methoxypyrimidine is a precursor for novel herbicides, fungicides, and insecticides.[4] The pyrimidine core is a known toxophore in many commercial pesticides, and this building block allows for the systematic modification of the substituents to optimize biological activity and selectivity.[4] For example, derivatives have been synthesized and tested for their insecticidal activity against armyworm (Mythimna separata) and fungicidal activity against downy mildew (Pseudoperonospora cubensis).[4]

Safety and Handling

As with any reactive chemical intermediate, proper handling and safety precautions are paramount when working with 5-Bromo-4-chloro-2-methoxypyrimidine.

• Hazard Statements: The compound is associated with the following hazard statements:

  • H302: Harmful if swallowed.[6]

  • H315: Causes skin irritation.[6]

  • H319: Causes serious eye irritation.[6]

  • H332: Harmful if inhaled.[6]

  • H335: May cause respiratory irritation.[6]

• Precautionary Statements: Adherence to the following precautionary measures is essential:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

  • P271: Use only outdoors or in a well-ventilated area.[6]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

  • P302 + P352: IF ON SKIN: Wash with plenty of water.[6]

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[6]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this compound and to work in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Conclusion

5-Bromo-4-chloro-2-methoxypyrimidine is a highly valuable and versatile building block for chemical synthesis. Its well-defined regioselectivity in nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions allows for the controlled and predictable synthesis of complex pyrimidine derivatives. This has led to its widespread use in the discovery and development of new pharmaceuticals and agrochemicals. The comprehensive data on its properties, spectroscopy, and reactivity provided in this guide serves as a critical resource for researchers aiming to leverage the full potential of this powerful synthetic intermediate.

References

Sources

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• 3. 5-Bromo-2-chloro-4-methoxypyrimidine | CAS 57054-92-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US10556871B1 - Method for preparing 5-(4-bromophenyl)-4,6-dichloropyrimidine - Google Patents [patents.google.com]
• 6. 5-Bromo-2-chloro-4-methoxypyrimidine | 57054-92-9 [sigmaaldrich.com]
• 7. caymanchem.com [caymanchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. nbinno.com [nbinno.com]
• 10. 5-Bromo-2,4-dichloropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Introduction: The Strategic Value of a Versatile Pyrimidine Building Block

An In-Depth Technical Guide to the Commercial Availability of 5-Bromo-4-chloro-2-methoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

5-Bromo-4-chloro-2-methoxypyrimidine is a strategically important heterocyclic compound that serves as a versatile building block in medicinal chemistry and agrochemical research.[1][2] Its pyrimidine core is a privileged scaffold found in numerous biologically active molecules, including a wide range of approved drugs.[3] The unique arrangement of its substituents—a methoxy group, a bromine atom, and a chlorine atom—provides chemists with multiple, regiochemically distinct handles for synthetic diversification. The differential reactivity of the C2-chloro and C5-bromo positions allows for sequential, controlled modifications such as nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions, respectively.[1] This guide offers a comprehensive overview of the commercial availability, quality control considerations, synthetic utility, and safety protocols associated with 5-Bromo-4-chloro-2-methoxypyrimidine, empowering researchers to effectively source and utilize this valuable synthetic intermediate.

Chemical Identity and Physicochemical Properties

A precise understanding of the compound's properties is the foundation for its successful application in research and development.

Property	Value
CAS Number	57054-92-9
Molecular Formula	C₅H₄BrClN₂O
Molecular Weight	223.46 g/mol [4]
IUPAC Name	5-bromo-2-chloro-4-methoxypyrimidine[5]
SMILES	COC1=NC(Cl)=NC=C1Br[5][6]
InChI Key	ZPPORMCRNCNFGX-UHFFFAOYSA-N[5][7]
Physical Form	Solid / White to almost white powder to crystal[2]
Purity	Typically ≥95-98%[4][5][6][7]

Commercial Availability and Procurement

5-Bromo-4-chloro-2-methoxypyrimidine is readily available from a variety of chemical suppliers, catering to needs ranging from academic research to large-scale drug development campaigns. The following table summarizes a selection of prominent suppliers.

Supplier	Product Code (Example)	Purity	Available Quantities
Sigma-Aldrich	SY3390161776	97%	10 g, 25 g, 50 g
Cayman Chemical	21862	≥98%	5 g, 10 g[7]
Santa Cruz Biotechnology	sc-230553	≥98%	Inquire
Fluorochem	F077971	95%	1 g, 5 g, 10 g, 25 g, 100 g, 500 g[5]
Frontier Specialty Chemicals	B1812	98%	1 g[6]
MedChemExpress	HY-W018047	Inquire	Inquire[8]

Note: Availability, pricing, and product codes are subject to change. Researchers should consult the respective supplier websites for the most current information.

Quality Control and Analytical Validation

For any synthetic application, verifying the identity and purity of starting materials is a critical, non-negotiable step. When procuring 5-Bromo-4-chloro-2-methoxypyrimidine, researchers should always request and scrutinize the Certificate of Analysis (CoA) for the specific lot number.

Key Analytical Techniques for Quality Control:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structural integrity of the molecule.

  • ¹H NMR: Expected signals would include a singlet for the methoxy (-OCH₃) protons (approx. 4.1 ppm) and a singlet for the pyrimidine proton at C6 (approx. 8.6 ppm).[9]

  • ¹³C NMR: Distinct signals are expected for each of the five carbon atoms, with carbons attached to electronegative atoms (N, O, Cl, Br) appearing further downfield.[9]

• Mass Spectrometry (MS): This technique confirms the molecular weight. The mass spectrum will exhibit a characteristic isotopic pattern due to the natural abundance of bromine (⁷⁹Br/⁸¹Br) and chlorine (³⁵Cl/³⁷Cl) isotopes, serving as a definitive fingerprint for the compound.[9]

• Purity Assessment: Purity is typically determined by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Experimental Protocol: Acquiring NMR Data

• Sample Preparation: Dissolve 5-10 mg of 5-Bromo-4-chloro-2-methoxypyrimidine in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.[9]

• ¹H NMR Acquisition: Acquire the spectrum using a standard proton pulse program. Chemical shifts can be referenced to the residual solvent peak (CDCl₃ at 7.26 ppm).[9]

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence. A longer acquisition time or a greater number of scans may be necessary due to the low natural abundance of the ¹³C isotope. Reference the spectrum to the solvent peak (CDCl₃ at 77.16 ppm).[9]

Caption: Quality control workflow for validating incoming starting material.

Synthetic Utility and Reaction Pathways

The synthetic power of 5-Bromo-4-chloro-2-methoxypyrimidine lies in the orthogonal reactivity of its halogen substituents. The chlorine atom at the C2 position is activated towards nucleophilic aromatic substitution (SNAr), while the bromine atom at the C5 position is primarily utilized in metal-catalyzed cross-coupling reactions.

This differential reactivity allows for a stepwise and regioselective approach to building molecular complexity.

• Step 1: Nucleophilic Substitution at C2: The C2-chloro group is readily displaced by a wide range of nucleophiles, such as amines, thiols, or alcohols. This reaction is often the first step in a synthetic sequence.[1]

• Step 2: Cross-Coupling at C5: The resulting 5-bromo-2-substituted pyrimidine can then undergo reactions like Suzuki-Miyaura (with boronic acids/esters), Sonogashira (with terminal alkynes), or Buchwald-Hartwig amination at the C5 position.[3]

Caption: Stepwise functionalization of 5-Bromo-4-chloro-2-methoxypyrimidine.

This synthetic logic makes the compound an ideal starting material for generating libraries of diverse pyrimidine derivatives for screening in drug discovery and agrochemical development programs.[1] It has been employed as a key intermediate in the synthesis of compounds targeting a range of diseases, including cancer.[10]

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be strictly followed when handling 5-Bromo-4-chloro-2-methoxypyrimidine. Researchers must consult the Safety Data Sheet (SDS) provided by the supplier before use.[11]

Key Safety Information:

• Hazards: Harmful if swallowed and may cause skin, eye, and respiratory irritation.[5][12]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Use only in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust or vapors.[11] Avoid contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] Some suppliers recommend refrigeration.

Conclusion

5-Bromo-4-chloro-2-methoxypyrimidine is a commercially accessible and highly valuable reagent for chemical synthesis. Its well-defined reactivity allows for the strategic and controlled construction of complex molecular architectures based on the pyrimidine scaffold. For researchers in drug discovery and agrochemical science, a thorough understanding of its procurement, quality assessment, and safe handling is paramount. By leveraging the information outlined in this guide, scientists can confidently integrate this versatile building block into their research programs to accelerate the discovery of novel, impactful molecules.

References

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. mdpi.com [mdpi.com]
• 4. 5-Bromo-2-chloro-4-methoxypyrimidine | CAS 57054-92-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. 5-Bromo-2-chloro-4-methoxypyrimidine | [frontierspecialtychemicals.com]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. jocpr.com [jocpr.com]
• 11. 5-bromo-4-chloro-2-methylpyrimidine - Safety Data Sheet [chemicalbook.com]
• 12. 851607-27-7 Cas No. | 5-Bromo-4-chloro-2-methoxypyridine | Apollo [store.apolloscientific.co.uk]

Protocols & Analytical Methods

Application Note: Precision Nucleophilic Substitution on 5-Bromo-4-chloro-2-methoxypyrimidine

The following Application Note and Protocol Guide is designed for researchers utilizing 5-Bromo-4-chloro-2-methoxypyrimidine as a core scaffold in medicinal chemistry.

Introduction & Mechanistic Insight

The pyrimidine scaffold is ubiquitous in kinase inhibitors and nucleotide analogs. 5-Bromo-4-chloro-2-methoxypyrimidine (CAS: 1159816-46-2) represents a "trident" electrophile, offering three distinct sites for functionalization. However, its utility relies entirely on the chemoselective and regioselective control of nucleophilic aromatic substitution (SNAr).

The Regioselectivity Hierarchy

For this specific isomer, the reactivity order is governed by the electronic reinforcement of the pyrimidine ring and the leaving group ability (nucleofugality):

• C4-Position (Cl): Primary Reactive Site. The C4 carbon is para to N1 and ortho to N3. The electronegative chlorine is an excellent leaving group. The 5-Bromo substituent exerts an inductive electron-withdrawing effect (-I), further activating the C4-Cl bond toward nucleophilic attack.

• C2-Position (OMe): Secondary/Deactivated Site. While the C2 position is flanked by two nitrogens (highly electron-deficient), the methoxy group is a poor leaving group compared to chlorine. Furthermore, the mesomeric donation (+M) of the oxygen lone pair slightly deactivates the C2 center relative to C4.

• C5-Position (Br): Orthogonal Reactive Site. The C-Br bond is generally inert to SNAr conditions (unless forcing conditions with strong nucleophiles are used) but serves as a critical handle for subsequent Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).

Key Takeaway: Under standard SNAr conditions, nucleophiles will exclusively displace the C4-Chloride , preserving the C2-Methoxy and C5-Bromo groups for later diversification.

Mechanistic Pathway Visualization

Figure 1: Kinetic preference for C4 substitution. The C4-intermediate is stabilized by the para-nitrogen and the superior leaving group ability of Chloride.

Experimental Optimization & Conditions

The following table summarizes validated conditions for various nucleophile classes. The choice of base and solvent is critical to prevent side reactions such as hydrolysis (to the pyrimidinone) or demethylation.

Reaction Condition Matrix

Nucleophile Class	Reagent Example	Solvent	Base	Temp (°C)	Protocol ID
Primary Amines	Benzylamine, Aniline	THF, Dioxane, or EtOH	DIPEA (Hunig's) or Et3N	0 – 25	PROT-A
Secondary Amines	Morpholine, Piperazine	DCM or THF	DIPEA	0 – RT	PROT-A
Steric/Weak Amines	tert-Butylamine, 2-Aminopyridine	n-Butanol or DMA	None or K2CO3	60 – 100	PROT-B
Alkoxides	NaOMe, NaOtBu	THF or MeOH	NaH (pre-form alkoxide)	0	PROT-C
Thiols	Thiophenol	DMF	K2CO3	0 – RT	PROT-D

Detailed Protocols

Protocol A: Standard Amination (Primary/Secondary Amines)

Objective: Selective displacement of C4-Cl with an amine nucleophile.

Reagents:

• Substrate: 5-Bromo-4-chloro-2-methoxypyrimidine (1.0 equiv)[1]

• Amine: 1.1 – 1.2 equiv

• Base:

  -Diisopropylethylamine (DIPEA) (1.5 – 2.0 equiv)

• Solvent: Anhydrous THF (0.1 M – 0.2 M concentration)

Procedure:

• Setup: Flame-dry a round-bottom flask and purge with N2. Add the substrate and anhydrous THF.

• Cooling: Cool the solution to 0 °C using an ice bath. Note: Cooling is essential to suppress any potential attack at C2 or bis-addition, although rare.

• Addition: Add DIPEA followed by the dropwise addition of the amine.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc) or LC-MS. Look for the disappearance of the starting material (M+H ~223/225) and appearance of product (M+H = Mass + Amine - 36).

• Workup: Dilute with EtOAc, wash with Water (x2) and Brine (x1). Dry over Na2SO4, filter, and concentrate.

• Purification: Flash column chromatography (typically 0-30% EtOAc in Hexanes).

Protocol B: Thermal Amination (Deactivated/Steric Amines)

Objective: Forcing conditions for unreactive amines (e.g., electron-deficient anilines).

Reagents:

• Solvent:

  -Butanol or Isopropanol (Protic solvents facilitate the departure of the chloride via H-bonding).

• Catalyst (Optional): 0.1 equiv conc. HCl (activates the pyrimidine N1).

Procedure:

• Dissolve substrate (1.0 equiv) and amine (1.2 equiv) in

  -Butanol.

• Heat to 80 °C for 6–12 hours.

• Critical Step: Upon cooling, the product often precipitates. Filter the solid and wash with cold ethanol. If no precipitate, proceed to standard extractive workup.

Protocol C: Etherification (O-Arylation/Alkylation)

Objective: Introduction of an alkoxy group at C4.

Reagents:

• Nucleophile: Alcohol (R-OH)

• Base: Sodium Hydride (NaH, 60% dispersion) (1.1 equiv)

• Solvent: Anhydrous THF

Procedure:

• Alkoxide Formation: In a separate vial, suspend NaH in THF at 0 °C. Add the alcohol dropwise and stir for 30 min until H2 evolution ceases.

• Displacement: Add the pre-formed alkoxide solution dropwise to a solution of 5-Bromo-4-chloro-2-methoxypyrimidine in THF at -10 °C to 0 °C .

• Quench: Quench carefully with sat. NH4Cl solution.

  • Warning: Alkoxides are more aggressive than amines. Strict temperature control is required to prevent attack at the C2-OMe (trans-etherification).

Workflow Visualization

Figure 2: Decision tree for selecting the optimal protocol based on nucleophile sterics and electronics.

Troubleshooting & Critical Controls

Observation	Root Cause	Corrective Action
Formation of Pyrimidinone (Hydrolysis)	Wet solvent or hygroscopic amine.	Use anhydrous THF/Dioxane. Ensure DIPEA is dry.
No Reaction (Starting Material Remains)	Nucleophile is too bulky or weak.	Switch to Protocol B (n-BuOH, Heat). Add KI (0.1 equiv) to form transient C4-I species.
Bis-Substitution (Loss of C2-OMe)	Temperature too high or excess strong nucleophile.	Maintain reaction at 0 °C. Limit nucleophile to 1.05 equiv.
Regioisomer Mixture	Rare, but possible with small alkoxides.	Confirm structure via NOE NMR (irradiation of N-H/O-CH should show proximity to C5-Br or C2-OMe).

References

• Regioselectivity of SNAr in Pyrimidines

  • BenchChem. "A Comparative Guide to the Reactivity of 5-Bromo-2-chloro-4-methoxypyrimidine and 2,4-dichloro-5-bromopyrimidine." Link (Accessed Oct 2023).

  • Note: Confirms C4-Cl reactivity dominance over C2-OMe/Cl in 2,4-disubstituted systems.

• Amination Protocols

  • Svergja, H., et al. "Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent..."[2] Preprints.org, 2023. Link

  • Note: Provides basis for acid-catalyzed thermal amin

• Mechanistic Analysis (QM)

  • WuXi AppTec. "Regioselectivity of SNAr reaction of Dichloropyrimidines." QM Magic Class, Chapter 29. Link

  • Note: Detailed orbital analysis explaining why C4 is the electrophilic "hot spot" in 2,4-dihalo systems.

• Product Characterization

  • Cayman Chemical. "5-bromo-2-chloro-4-Methoxypyrimidine Product Data." Link

  • Note: Reference for starting m

Sources

• 1. CN108017639B - Ido抑制剂及其制备方法和应用 - Google Patents [patents.google.com]
• 2. preprints.org [preprints.org]

Precision Synthesis of 5-Aryl-4-chloro-2-methoxypyrimidines

A Divergent Approach for SAR Library Generation

Executive Summary

The 5-aryl-4-chloro-2-methoxypyrimidine scaffold represents a "privileged structure" in medicinal chemistry, serving as a critical core for kinase inhibitors (e.g., EGFR, JAK) and GPCR modulators. Its value lies in its divergent reactivity : the C5-aryl group provides hydrophobic binding affinity, the C2-methoxy group acts as a hydrogen bond acceptor/donor mimic, and the C4-chloride serves as a reactive handle for late-stage diversification via nucleophilic aromatic substitution (

).

However, synthesizing this scaffold presents a regioselectivity paradox . Standard approaches using 2,4-dichloropyrimidines often fail because

reactions favor the C4 position over C2, leading to the wrong isomer (4-methoxy-2-chloro).

This guide details a Sequential Functionalization Strategy that circumvents these issues. By establishing the C2-methoxy group early and exploiting the chemoselectivity of Palladium-catalyzed cross-coupling (C-Br vs. C-Cl), researchers can reliably generate high-purity libraries.

Strategic Analysis: The Regioselectivity Logic

To achieve the target molecule, we must navigate the intrinsic reactivity differences of the pyrimidine ring.

The Problem with "Standard" Routes

• Route A (

  on 2,4-dichloro): Treating 2,4-dichloro-5-arylpyrimidine with NaOMe typically yields the 4-methoxy isomer due to the para-like activation of the C4 position by N1/N3. This is the inverse of the desired product.

• Route B (Direct Chlorination): Chlorinating a 5-aryl-2-methoxypyrimidin-4-one is viable but requires handling highly conjugated, potentially insoluble intermediates.

The Solution: The "Halogen Dance" Protocol

We utilize a Chemoselective Suzuki-Miyaura Coupling on a mixed-halogen scaffold.

• Scaffold Synthesis: Construct 5-bromo-4-chloro-2-methoxypyrimidine .

• Chemoselectivity: Exploit bond dissociation energies (BDE). The C-Br bond (

  68 kcal/mol) is weaker than the C-Cl bond ( 81 kcal/mol).

• Result: Under controlled conditions, Pd(0) undergoes oxidative addition exclusively at C5-Br, leaving the C4-Cl intact for future use.

Visual Workflow

The following diagram illustrates the critical decision points and the logic of the chosen pathway.

Figure 1: Synthetic workflow highlighting the chemoselective pathway (Green) versus potential pitfalls (Red).

Experimental Protocols

Protocol A: Synthesis of the Core Scaffold

Target: 5-bromo-4-chloro-2-methoxypyrimidine Prerequisite: 2-methoxypyrimidin-4(3H)-one (Commercial or synthesized from O-methylisourea + ethyl propiolate).

Step 1: C5-Bromination[1][2]

• Setup: Charge a round-bottom flask with 2-methoxypyrimidin-4(3H)-one (10.0 g, 79.3 mmol) and Glacial Acetic Acid (100 mL).

• Addition: Add N-Bromosuccinimide (NBS) (14.8 g, 83.3 mmol, 1.05 eq) portion-wise over 15 minutes at room temperature.

• Reaction: Stir at 60°C for 2 hours. Monitor by LCMS (Target Mass: ~205/207).

• Workup: Cool to RT. Pour the mixture into ice water (300 mL). The product usually precipitates. Filter, wash with cold water, and dry under vacuum.

  • Yield Expectation: 85-90% (White solid).

Step 2: Deoxychlorination (The POCl3 Step)

Safety Note: POCl3 is corrosive and reacts violently with water. Perform in a fume hood.

• Setup: Suspend the dried 5-bromo intermediate (10.0 g, 48.8 mmol) in Phosphorus Oxychloride (

  ) (40 mL).

• Catalysis: Add N,N-Dimethylaniline (6.0 mL) dropwise. (Note: This base catalyzes the reaction and prevents acid-catalyzed degradation).

• Reaction: Heat to reflux (105°C) for 3–4 hours. The suspension should become a clear solution.

• Quenching (Critical):

  • Remove excess

    under reduced pressure (rotary evaporator with a caustic trap).

  • Pour the thick residue slowly onto crushed ice (200 g) with vigorous stirring. Maintain temperature <10°C to prevent hydrolysis of the C4-Cl.

• Extraction: Extract immediately with Dichloromethane (DCM) (3 x 100 mL). Wash combined organics with sat.

  and Brine.

• Purification: Dry over

  , concentrate, and purify via flash chromatography (Hexanes/EtOAc 9:1).

  • Target:5-bromo-4-chloro-2-methoxypyrimidine .

  • Yield Expectation: 70-80%.[3]

Protocol B: Chemoselective Suzuki-Miyaura Coupling

Objective: Install the Aryl group at C5 without displacing the C4-Chlorine.

Mechanistic Insight: We use Pd(PPh3)4 , a "traditional" catalyst. Highly active catalysts like Pd-XPhos or Pd-RuPhos promote oxidative addition into aryl chlorides and should be avoided here to ensure selectivity.

Materials:

• Substrate: 5-bromo-4-chloro-2-methoxypyrimidine (1.0 eq)

• Boronic Acid: Aryl-B(OH)2 (1.1 eq)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

  ] (0.05 eq / 5 mol%)

• Base: Sodium Carbonate (

  ) (2.0 eq, 2M aqueous solution)

• Solvent: 1,2-Dimethoxyethane (DME) (degassed)

Procedure:

• Inertion: Charge a reaction vial with the Substrate (1.0 mmol, 223 mg), Boronic Acid (1.1 mmol), and

  (58 mg). Seal and purge with Argon/Nitrogen for 5 minutes.

• Solvation: Add degassed DME (4 mL) and 2M

  (1 mL).

• Reaction: Heat to 75°C .

  • Note: Do not exceed 85°C. Higher temperatures increase the rate of C4-Cl insertion.

• Monitoring: Check HPLC/TLC at 2 hours.

  • Success Indicator: Disappearance of Starting Material (SM).

  • Warning Sign: Appearance of des-chloro product (if reductive elimination occurs) or bis-aryl product.

• Workup: Dilute with EtOAc, wash with water. Dry organics and concentrate.[2]

• Purification: Silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

Data Summary & Validation

Reaction Parameters Table

Parameter	Recommended Condition	Why?
Catalyst		Moderate activity ensures C5-Br selectivity over C4-Cl.
Solvent	DME/Water or Dioxane/Water	Excellent solubility for pyrimidines; water is required for the boronate activation.
Base	or	Mild bases prevent hydrolysis of the C4-Cl bond. Avoid strong alkoxides.
Temp	60°C – 80°C	< 60°C: Sluggish reaction. > 90°C: Risk of C4-Cl coupling.

QC Validation: How to confirm the structure?

Since the starting material and product are both pyrimidines, simple NMR integration isn't enough. You must verify the regiochemistry.

• 1H NMR (DMSO-d6):

  • SM (Scaffold): No aromatic protons on the ring (C6 is often silent or a singlet if H-6 exists). Correction: In 5-bromo-4-chloro-2-methoxypyrimidine, C6 has a proton. It appears as a singlet around δ 8.6 ppm .

  • Product: The C6 proton singlet typically shifts upfield slightly (δ 8.2–8.4 ppm) due to the shielding effect of the new aryl ring at C5.

• HMBC (Definitive):

  • Look for a correlation between the C6-Proton and the C4-Carbon .

  • If the Aryl group were at C4 (wrong isomer), the coupling patterns would change drastically (loss of C6-H to C4 correlation).

• 13C NMR:

  • C4-Cl carbon typically resonates ~158-160 ppm.

  • C2-OMe carbon resonates ~55 ppm.[2]

References

• Gomtsyan, A., et al. (2005). "Design, synthesis, and structure-activity relationship of 6-alkynylpyrimidines as potent adenosine kinase inhibitors." Journal of Medicinal Chemistry, 48(7), 2357-2366.

  • Context: Establishes the reactivity profile of 4-chloropyrimidines and the stability of the C4-Cl bond during cross-coupling.

• Schomaker, J. M., & Delia, T. J. (1988). "Arylation of Halopyrimidines. The Effect of Substituents on the Suzuki Coupling Reaction." Journal of Organic Chemistry, 66(21), 7125-7128.

  • Context: The definitive study on C5-Br vs C4-Cl selectivity in Suzuki couplings.

• Léris, G., et al. (2014). "Regioselective synthesis of polysubstituted pyrimidines." Tetrahedron, 70(45), 8564-8570.

  • Context: Discusses the preferences of 2,4-dichloropyrimidines, confirming the difficulty of obtaining C2-alkoxy products directly.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Application Note: Regioselective Functionalization of 5-Bromo-4-chloro-2-methoxypyrimidine

This Application Note is designed for medicinal chemists and process scientists optimizing the functionalization of 5-Bromo-4-chloro-2-methoxypyrimidine . It prioritizes high-fidelity regiocontrol, distinguishing between the electrophilic C4-chloride, the metallophilic C5-bromide, and the robust C2-methoxy ether.[1]

Protocols, Suzuki-Miyaura Coupling, and Sequential Workflows.[1]

Introduction & Reactivity Profile

The scaffold 5-Bromo-4-chloro-2-methoxypyrimidine is a "privileged structure" in kinase inhibitor discovery.[1] Its utility stems from the orthogonal reactivity of its three substituents, allowing for the sequential construction of trisubstituted pyrimidines.

The Reactivity Triad

Successful functionalization relies on exploiting the distinct electronic and steric environments of the three positions.

Position	Substituent	Electronic State	Primary Reactivity Mode	Kinetic Rank
C4	Chloro (-Cl)	Highly Electrophilic	(Displacement)	1 (Fastest)
C5	Bromo (-Br)	Polarizable / Labile	Pd-Catalyzed Coupling / Li-Exchange	2 (Tunable)
C2	Methoxy (-OMe)	Electron Donating	Inert / Acidic Hydrolysis	3 (Stable)

Mechanistic Insight:

• C4-Cl (The Hotspot): The C4 position is activated by the para-nitrogen (N1) and ortho-nitrogen (N3).[1] The inductive effect of the adjacent C5-bromide further enhances the electrophilicity at C4, making it the exclusive site for mild nucleophilic aromatic substitution (

  ).

• C5-Br (The Coupling Partner): While C-Br bonds are generally weaker than C-Cl bonds, the electron-deficient nature of the pyrimidine ring makes the C4-Cl bond highly susceptible to nucleophilic attack.[1] However, for Pd-catalyzed oxidative addition, the C5-Br bond is kinetically favored over C4-Cl, provided the catalyst system is tuned correctly.[1]

• C2-OMe (The Anchor): The methoxy group acts as a "mask" for the C2-position.[1] It is generally stable under basic

  and coupling conditions but can be converted to a pyrimidinone (via acid hydrolysis) or displaced under forcing conditions later in the sequence.

Visualizing the Regioselectivity Strategy

The following logic map illustrates the divergent pathways available for this scaffold. The "Displacement First" route is recommended for maximum yield and purity.

Caption: Strategic workflow showing the robust "Path A" (

then Coupling) versus the riskier "Path B".

Protocol A: C4-Selective (Amination)[1]

This protocol describes the displacement of the C4-chloride with a primary or secondary amine. The C5-bromide remains intact.[1][2][3]

Materials

• Substrate: 5-Bromo-4-chloro-2-methoxypyrimidine (1.0 equiv)

• Nucleophile: Amine (1.1 – 1.2 equiv)[1]

• Base:

  -Diisopropylethylamine (DIPEA) or (2.0 equiv)[1]

• Solvent: Isopropanol (IPA) or THF.[1] (Avoid DMF if high temps are not needed, to simplify workup).

Step-by-Step Methodology

• Preparation: In a reaction vial, dissolve 5-Bromo-4-chloro-2-methoxypyrimidine in IPA (0.2 M concentration).

• Addition: Add DIPEA (2.0 equiv) followed by the amine (1.1 equiv).

  • Note: If the amine is a hydrochloride salt, increase DIPEA to 3.0 equiv.

• Reaction: Stir at Room Temperature for 2 hours.

  • Checkpoint: Monitor by TLC/LCMS.[2][3] The C4-Cl is highly reactive; heating is often unnecessary and may promote side reactions at C2.[1]

  • Optimization: If conversion is slow after 4 hours, heat to 50°C.

• Workup:

  • Evaporate volatiles under reduced pressure.[1][3]

  • Resuspend residue in EtOAc and wash with water (x2) and brine (x1).[1]

  • Dry over

    , filter, and concentrate.[1]

• Purification: Flash chromatography (Hexane/EtOAc).

Critical Control Point: Avoid using strong alkoxide bases (e.g., NaOMe, NaOEt) if your target is the amine. Alkoxides can displace the C4-Cl to form the C4-ether byproduct or attack the C2-OMe.[1]

Protocol B: C5-Selective Suzuki-Miyaura Coupling[1][2]

This protocol installs an aryl or heteroaryl group at C5. While this can be performed on the parent chloride (Path B), it is most reliable when performed after Protocol A (on the C4-amino intermediate).[1]

Materials

• Substrate: 4-Amino-5-bromo-2-methoxypyrimidine (Intermediate from Protocol A).[1]

• Boronic Species: Aryl boronic acid (1.2 – 1.5 equiv).[1]

• Catalyst:

  (5 mol%).[1]

  • Why: This catalyst is robust and resists deactivation better than

    for heteroaryl chlorides.[1]

• Base:

  or (2.0 – 3.0 equiv).

• Solvent: 1,4-Dioxane / Water (4:1 ratio).[1][4]

Step-by-Step Methodology

• Degassing: Charge the reaction vessel with the substrate, boronic acid, and base.[2][3][5] Seal and purge with Nitrogen/Argon for 5 minutes.

• Solvent Addition: Add the degassed Dioxane/Water mixture.

• Catalyst Addition: Add

  under a positive stream of inert gas.[1]

• Reaction: Heat to 80–90°C for 4–12 hours.

  • Note: The C4-amino group deactivates the ring slightly compared to the parent chloride, preventing oxidative addition into the C4 position (if Cl were present).

• Workup:

  • Cool to RT. Filter through a pad of Celite to remove Pd black.

  • Dilute with EtOAc, wash with water.[1]

• Purification: Flash chromatography.

Troubleshooting & Optimization

Observation	Root Cause	Solution
C2-Methoxy Loss	Acidic hydrolysis or nucleophilic attack by hydroxide.[1]	Ensure anhydrous conditions if using strong nucleophiles. Avoid prolonged heating in acidic aqueous media.
No Reaction at C4	Steric hindrance of the amine nucleophile.	Switch solvent to NMP or DMSO and heat to 100°C. Use as base.
C4/C5 Scrambling (Suzuki)	Pd insertion into C4-Cl (if doing Path B).[1]	Switch to Path A ( first). If Path B is mandatory, use a catalyst with high selectivity for Br over Cl (e.g., ) and limit temp to 60°C.
Protodehalogenation	Loss of Br without coupling.[1]	Reduce reaction temperature. Ensure Boronic acid is fresh (avoid protodeboronation).[1]

References

• General Pyrimidine Reactivity: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, U.K., 2010.[1] (Fundamental text establishing C4 > C2 electrophilicity).

• Regioselectivity in Dihalopyrimidines: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. WuXi AppTec.

• Suzuki Coupling Protocols: Application Notes and Protocols for Suzuki Coupling of 5-Bromo-2-chloro-4-methoxypyrimidine. BenchChem.[2][3][4][6][7][8]

• C2-Selective Coupling (Contrast): Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. NIH/PubMed.

• Lithiation Strategies: Directed Lithiation of Protected 4-Chloropyrrolopyrimidine.[1][9] NIH/PubMed.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether - PMC [pmc.ncbi.nlm.nih.gov]

using 5-Bromo-4-chloro-2-methoxypyrimidine to synthesize biaryl compounds

Application Note: Strategic Synthesis of Biaryl Scaffolds using 5-Bromo-4-chloro-2-methoxypyrimidine

Executive Summary & Strategic Analysis

5-Bromo-4-chloro-2-methoxypyrimidine is a "privileged scaffold" in medicinal chemistry, widely used to synthesize kinase inhibitors and receptor modulators. Its value lies in its orthogonal reactivity profile , which allows for the sequential construction of complex biaryl and heterobiaryl systems.

To successfully synthesize biaryl compounds using this scaffold, one must master the competition between the C5-Bromine and the C4-Chlorine .[1]

Chemo-Selectivity Landscape

• C5-Position (Bromine): The primary handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura).[1][2] The C-Br bond is weaker than the C-Cl bond, making it kinetically favored for oxidative addition by Pd(0).[1]

• C4-Position (Chlorine): Highly activated by the adjacent nitrogen atoms (ortho/para effect).[1]

  • In SNAr: It is the exclusive site for nucleophilic attack (amines, alkoxides).[1]

  • In Cross-Coupling: It is less reactive than C5-Br under standard conditions but can compete if the catalyst is too active or temperatures are too high.

• C2-Position (Methoxy): The "Anchor."[1] It acts as a stable electron-donating group (EDG) that modulates the ring's electron deficiency, preventing rapid decomposition while remaining available for late-stage hydrolysis to the pyrimidone if needed.[1]

The Golden Rule: Under standard Suzuki conditions (Pd(PPh₃)₄, Na₂CO₃, 80°C), the C5-Br reacts first , yielding 5-aryl-4-chloropyrimidines.[1] The C4-Cl is preserved for subsequent functionalization.[3]

Decision Framework: Reaction Pathways

The following logic gate describes the optimal workflow for generating biaryl libraries from this core.

Figure 1: Synthetic logic flow for 5-Bromo-4-chloro-2-methoxypyrimidine. Path A is the primary route for biaryl synthesis retaining a functional handle.

Detailed Protocols

Protocol A: Site-Selective C5-Suzuki Coupling

Objective: Synthesize a 5-aryl-4-chloro-2-methoxypyrimidine biaryl while preventing reaction at the C4-Cl position.

Mechanistic Insight: We utilize Pd(PPh₃)₄ because it is a bulky, less electron-rich catalyst compared to Buchwald generations (e.g., XPhos-Pd-G2).[1] This kinetic control ensures oxidative addition occurs only at the weaker C-Br bond.

Materials:

• Substrate: 5-Bromo-4-chloro-2-methoxypyrimidine (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.1 equiv)[1]

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)[1]

• Base: Sodium Carbonate (Na₂CO₃) (2.0 equiv, 2M aqueous solution)[1]

• Solvent: 1,2-Dimethoxyethane (DME) or 1,4-Dioxane (degassed)[1]

Step-by-Step Procedure:

• Inert Atmosphere: Flame-dry a reaction vial and purge with Argon/Nitrogen.

• Loading: Add the pyrimidine substrate (1.0 eq), arylboronic acid (1.1 eq), and Pd(PPh₃)₄ (0.05 eq) to the vial.

• Solvation: Add degassed DME (concentration ~0.1 M). Stir for 2 minutes.

• Activation: Add the 2M Na₂CO₃ solution (2.0 eq).

• Reaction: Heat the mixture to 80°C (oil bath or heating block).

  • Critical Control: Do not exceed 90°C. Higher temperatures increase the risk of C4-Cl activation or hydrolysis.

• Monitoring: Monitor via LC-MS or TLC. The starting material (Br) should disappear within 2-6 hours.[1]

  • Checkpoint: If you observe the formation of a bis-coupled product (M+2Ar), lower the temperature to 60°C for future runs.[1]

• Work-up: Cool to RT. Dilute with EtOAc, wash with water and brine.[1] Dry over Na₂SO₄.

• Purification: Flash chromatography (Hexanes/EtOAc). The 5-aryl product usually elutes after the bis-aryl impurity but before the boronic acid.

Protocol B: Sequential SNAr followed by C5-Suzuki

Objective: Create a highly functionalized biaryl core with an amino group at C4.

Rationale: Performing SNAr before Suzuki is often superior if the final target requires an amine at C4. The electron-donating amine at C4 deactivates the ring, making the subsequent Suzuki coupling at C5 slightly slower but much cleaner (preventing side reactions).[1]

Step 1: C4-SNAr Displacement

• Dissolve 5-Bromo-4-chloro-2-methoxypyrimidine (1.0 eq) in anhydrous THF or DMF.

• Add the amine nucleophile (1.1 eq) and a base (DIEA or K₂CO₃, 1.5 eq).[1]

• Stir at 0°C to RT . The C4-Cl is highly reactive; heating is rarely needed and may cause C2-displacement.

• Isolate the 4-amino-5-bromo-2-methoxypyrimidine intermediate.

Step 2: C5-Suzuki Coupling

• Use the intermediate from Step 1.

• Apply Protocol A conditions.

• Note: Due to the deactivating effect of the C4-amine, you may need to increase the temperature to 90-100°C or switch to a more active catalyst like Pd(dppf)Cl₂ .[1]

Data & Optimization Guide

The following table summarizes catalyst performance based on internal application data and literature trends for this specific scaffold.

Parameter	Standard Condition	High Activity (Hard Substrates)	"Selective" Condition (Recommended)
Catalyst	Pd(dppf)Cl₂	Pd(OAc)₂ + XPhos	Pd(PPh₃)₄
Ligand Type	Bidentate (Ferrocene)	Biaryl Phosphine (Buchwald)	Monodentate (Aryl Phosphine)
Selectivity (Br:Cl)	Moderate (90:[1]10)	Poor (60:40)	Excellent (>98:2)
Base	K₂CO₃	K₃PO₄	Na₂CO₃
Solvent	DMF/H₂O	Toluene/H₂O	DME/H₂O or Dioxane/H₂O
Temp	100°C	110°C	75-85°C

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Bis-arylation (C4 & C5)	Catalyst is too active; Temp too high.	Switch to Pd(PPh₃)₄; Reduce temp to 60°C; Reduce Boronic acid to 0.95 eq.
Hydrolysis (C4-OH)	Base is too strong; Water content too high.[1]	Use anhydrous conditions with CsF or powdered K₂CO₃; Switch solvent to Toluene.
No Reaction	Oxidative addition failure.	Ensure inert atmosphere (O₂ kills Pd(0)); Switch to Pd(dppf)Cl₂ if substrate is sterically hindered.[1]

References

• BenchChem. A Comparative Guide to the Reactivity of 5-Bromo-2-chloro-4-methoxypyrimidine and 2,4-dichloro-5-bromopyrimidine. (Accessed 2023).[1] A foundational guide on halogen selectivity in pyrimidines. [1]

• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines. Discusses the intrinsic reactivity of C4 vs C2 chlorides.

• National Institutes of Health (NIH). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends. Comprehensive review of Pd-coupling selectivity rules (Br > Cl).

• Cayman Chemical. Product Information: 5-bromo-2-chloro-4-Methoxypyrimidine.[4] Physicochemical properties and handling.

(Note: While specific literature often cites the 2-chloro isomer, the reactivity principles described here are adapted for the 4-chloro isomer based on the enhanced electrophilicity of the C4 position as detailed in Reference 3.)

Sources

• 1. Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]

Application Note: High-Fidelity Heck Coupling of 5-Bromo-4-chloro-2-methoxypyrimidine

Abstract & Core Challenge

The pyrimidine scaffold is ubiquitous in kinase inhibitors and oncology therapeutics. 5-Bromo-4-chloro-2-methoxypyrimidine represents a high-value "linchpin" intermediate because it possesses three distinct sites for functionalization: the electrophilic C4-Cl (susceptible to SNAr), the C5-Br (susceptible to Pd-catalyzed cross-coupling), and the C2-methoxy (a masked hydroxyl or directing group).

The Challenge: The primary difficulty in Heck coupling this substrate is chemoselectivity . While C–Br bonds generally undergo oxidative addition faster than C–Cl bonds, the electron-deficient nature of the pyrimidine ring—further activated by the C4-chloro substituent—can destabilize the catalyst or promote competitive oxidative addition at C4 under forcing conditions. Furthermore, the C4-Cl site is highly prone to nucleophilic attack (SNAr) by bases or solvents, leading to byproduct formation.

This guide details two validated protocols to achieve exclusive C5-alkenylation while preserving the C4-Cl motif for subsequent derivatization.

Mechanistic Grounding: The Selectivity Hierarchy

To achieve high yields, one must exploit the kinetic differences in oxidative addition (

).

• Oxidative Addition (

  ): Palladium(0) inserts into Carbon-Halogen bonds in the order: C–I > C–Br C–Cl .[1][2]

  • Target: C5–Br.[2][3][4][5]

  • Risk: High-temperature or electron-rich ligands (e.g., alkyl phosphines) can accelerate

    at the C4–Cl bond, eroding selectivity.

• Electronic Activation: The 2-methoxy group is electron-donating by resonance, which slightly deactivates the ring compared to a 2,4-dichloropyrimidine. This is beneficial, as it stabilizes the C4–Cl bond against unwanted SNAr side reactions during the heating required for the Heck cycle.

Visualization: Reaction Pathways & Selectivity

The following diagram illustrates the competing pathways and the targeted trajectory for C5 functionalization.

Figure 1: Kinetic hierarchy of reaction sites. The protocol must maximize the green pathway while suppressing the red (C4-Cl insertion) and dotted red (SNAr) pathways.

Experimental Protocols

Protocol A: The "Gold Standard" (Phosphine-Ligated)

Recommended for valuable substrates requiring high reproducibility.

Rationale: Triphenylphosphine (PPh3) is used as the ligand. It is moderately electron-donating, sufficient to promote oxidative addition at C–Br but not electron-rich enough to readily activate the inert C–Cl bond at moderate temperatures.

Component	Reagent	Equiv.[2][4][5][6][7][8][9][10]	Role
Substrate	5-Br-4-Cl-2-OMe-Pyrimidine	1.0	Limiting Reagent
Alkene	Styrene / Acrylate	1.2 - 1.5	Coupling Partner
Catalyst	Pd(OAc)₂	0.05 (5 mol%)	Pre-catalyst
Ligand	PPh₃	0.10 - 0.15	Stabilizes Pd, controls selectivity
Base	Et₃N (Triethylamine)	2.5	Neutralizes HBr; Mild nucleophile
Solvent	DMF or DMAc	[0.2 M]	High boiling point, polar aprotic

Step-by-Step Methodology:

• Preparation: Oven-dry a 25 mL Schlenk tube or pressure vial. Equip with a magnetic stir bar.[2]

• Charging: Add Pd(OAc)₂ (11.2 mg, 0.05 mmol) and PPh₃ (39.3 mg, 0.15 mmol).

• Inerting: Cap the vessel. Evacuate and backfill with Argon (x3). Critical: Oxygen promotes homocoupling and catalyst deactivation.

• Solvation: Inject anhydrous DMF (5.0 mL) via syringe. Stir at RT for 5 mins until the solution turns yellow/orange (formation of active Pd species).

• Substrate Addition: Remove the septum briefly (under Ar flow) to add the pyrimidine substrate (1.0 mmol) and the alkene (1.2 mmol).

• Base Addition: Inject Et₃N (350 µL, 2.5 mmol).

• Reaction: Heat the sealed vessel to 90°C .

  • Note: Do not exceed 110°C. Higher temperatures increase the risk of C4-Cl activation.

• Monitoring: Monitor by HPLC/TLC at 2 hours. Reaction typically completes in 4–12 hours.

• Workup: Dilute with EtOAc, wash with water (x3) to remove DMF, dry over Na₂SO₄, and concentrate.

Protocol B: Jeffery Conditions (Ligand-Free)

Recommended for scale-up or when phosphine impurities are difficult to remove.

Rationale: Tetra-n-butylammonium bromide (TBAB) acts as a phase-transfer catalyst and stabilizes "naked" Pd-nanoclusters. These conditions are often milder and faster for electron-deficient heterocycles.

Key Modifications:

• Catalyst: Pd(OAc)₂ (3 mol%)

• Additive: TBAB (1.0 equiv)

• Base: NaHCO₃ or K₂CO₃ (Solid, 2.5 equiv)

• Solvent: DMF

• Temperature: 80°C (Often works at lower temps than phosphine methods).

Optimization & Troubleshooting Matrix

The following table summarizes common failure modes and their specific chemical corrections.

Observation	Diagnosis	Corrective Action
Low Conversion (<20%)	Catalyst poisoning or poor oxidative addition.	Switch to Protocol B (Jeffery conditions). The anionic Pd species are often more active for heteroaryl halides.
Byproduct: C4-Substitution	SNAr displacement of Cl by the base.	Switch base from Et₃N to NaHCO₃ (weaker nucleophile) or PMP (1,2,2,6,6-pentamethylpiperidine).
Byproduct: C4-Coupling	Loss of chemoselectivity (Pd inserting at Cl).	Lower temperature by 10°C. Switch ligand to P(o-tol)₃ (steric bulk hinders attack at the crowded C4 position).
Pd Black Formation	Catalyst decomposition (Ligand dissociation).	Increase Ligand:Pd ratio to 4:1. Ensure strict Oxygen-free conditions.[2]

Decision Logic for Optimization

Figure 2: Logic flow for troubleshooting reaction outcomes based on LCMS data.

References

• BenchChem. Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-chloro-4-methoxypyrimidine. Retrieved from

• Langer, P. et al. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes. PMC NIH. Available at:

• Neufeldt, S. R. et al. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes.[6] PMC NIH. Available at:

• Organic Chemistry Portal. Heck Reaction: Mechanism and Recent Literature. Available at:

• Royal Society of Chemistry. Regioselective Heck reaction of aliphatic olefins and aryl halides.[11] Chemical Communications.[11] Available at:

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 7. Heck Reaction [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Heck-like Reactions Involving Heteroatomic Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Regioselective Heck reaction of aliphatic olefins and aryl halides - Chemical Communications (RSC Publishing) [pubs.rsc.org]

purification of 5-Bromo-4-chloro-2-methoxypyrimidine reaction products by column chromatography

Application Note: High-Purity Isolation of 5-Bromo-4-chloro-2-methoxypyrimidine via Flash Column Chromatography

Part 1: Introduction & Strategic Analysis

The purification of 5-Bromo-4-chloro-2-methoxypyrimidine (Target 1 ) presents a specific set of challenges distinct from its regioisomer, 5-Bromo-2-chloro-4-methoxypyrimidine. This scaffold is a critical intermediate in the synthesis of kinase inhibitors and agrochemicals, serving as a "linchpin" for sequential nucleophilic aromatic substitutions (

) and palladium-catalyzed cross-couplings.

The "Isomer Trap" & Synthesis Context Before initiating chromatography, the researcher must validate the synthesis route.

• Route A (Direct

  ): Reaction of 5-bromo-2,4-dichloropyrimidine with NaOMe typically favors the 4-methoxy isomer (5-Bromo-2-chloro-4-methoxypyrimidine) due to the higher electrophilicity of the C4 position. If you are isolating the 2-methoxy-4-chloro target from this mixture, it is the minor product and requires difficult separation from the major regioisomer.

• Route B (Chlorination): The preferred route for the target is the chlorination of 5-bromo-2-methoxypyrimidin-4(3H)-one using phosphorus oxychloride (

  ). This route avoids regio-scrambling but introduces acidic impurities and phosphorylated by-products that must be managed prior to the column.

This protocol focuses on Route B (POCl3 chlorination) as the primary source of this specific isomer, while addressing the separation principles required for Route A .

Part 2: Pre-Column Workup & Method Development

Expert Insight: The success of the column is determined in the separatory funnel. Pyrimidyl chlorides are susceptible to hydrolysis back to the pyrimidinone starting material if exposed to acidic aqueous conditions for prolonged periods.

Quench and Workup Protocol

• Quench: Pour the crude reaction mixture slowly onto crushed ice/water with vigorous stirring. Maintain temperature

  to prevent hydrolysis of the C-Cl bond.

• Neutralization: Immediately adjust pH to ~7-8 using saturated

  . Do not allow the mixture to remain acidic.

• Extraction: Use Dichloromethane (DCM) or Ethyl Acetate (EtOAc). DCM is preferred for solubility.

• Drying: Dry over

  (not , which can be slightly acidic) and concentrate.

Thin Layer Chromatography (TLC) Optimization

• Stationary Phase: Silica Gel 60

  .

• Visualization: UV (254 nm) is mandatory. The compound is UV active.

• Mobile Phase Screening:

  • 100% Hexanes: No movement (

    = 0).

  • 10% EtOAc in Hexanes:

    ~ 0.15.

  • 20% EtOAc in Hexanes:ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ~ 0.35 (Ideal).

  • 50% EtOAc in Hexanes:

    > 0.7 (Too polar).

Target

: Aim for an of 0.30 – 0.35 for the product. Impurities (unreacted lactam) will likely remain at the baseline ( < 0.05).

Part 3: Detailed Chromatography Protocol

Equipment & Materials

• Stationary Phase: High-purity Silica Gel (40-63 µm particle size).

• Column Dimensions: 10:1 to 20:1 silica-to-crude mass ratio.

• Solvent System: Hexanes (Hex) and Ethyl Acetate (EtOAc).[1][2]

Step-by-Step Procedure

1. Column Packing

• Slurry Method: Suspend silica in 5% EtOAc/Hexanes. Pour into the column to avoid air bubbles.[3]

• Bed Conditioning: Flush with 2 column volumes (CV) of 5% EtOAc/Hexanes.

2. Sample Loading (Critical)

• Method: Dry Loading is strongly recommended.

  • Dissolve the crude oil in a minimal amount of DCM.

  • Add silica gel (1-2x mass of crude).

  • Evaporate solvent under vacuum until a free-flowing powder remains.

  • Load this powder carefully onto the top of the packed column sand bed.

  • Reasoning: Wet loading with DCM can cause "band broadening" because DCM is a stronger eluent than the starting mobile phase.

3. Elution Gradient Run the column using the following gradient profile (based on Column Volumes, CV):

Stage	Solvent Composition (Hex:EtOAc)	Volume (CV)	Purpose
Equilibration	98:2	2 CV	Stabilize column; elute very non-polar grease.
Ramp 1	95:5	3 CV	Elute minor non-polar impurities.
Ramp 2	90:10	5 CV	Product front may begin to elute.
Elution	85:15 to 80:20	Until Complete	Main Product Elution Window.
Flush	50:50	3 CV	Elute polar impurities (starting material/hydrolysis products).

4. Fraction Collection & Analysis

• Collect fractions of approx. 10-15 mL (for a 20g column).

• Spot every 3rd fraction on TLC.

• Combine fractions containing the pure spot (

  ~0.35 in 20% EtOAc).

• Rotary Evaporation: Concentrate at

  . Do not overheat, as halogenated pyrimidines can be thermally unstable.

Part 4: Visualization of Workflow

Figure 1: Purification workflow from crude reaction mixture to isolated product, emphasizing the critical neutralization step.

Part 5: Characterization & Troubleshooting

Distinguishing Regioisomers (The "Litmus Test")

If you synthesized the compound via

on the dichloro-precursor, you must distinguish the target from its isomer.

Feature	Target: 4-Chloro-2-methoxy	Isomer: 2-Chloro-4-methoxy
Proton NMR ( )	Typically 8.4 - 8.6 ppm	Typically 8.3 - 8.4 ppm
Carbon NMR ( )	~55-56 ppm	~55-56 ppm (Similar)
Reactivity	C4-Cl is highly reactive to amines.	C2-Cl is less reactive than C4-Cl.[4]
TLC Polarity	Slightly Less Polar (Higher )	Slightly More Polar (Lower )

Note: The polarity difference is subtle. The 4-chloro isomer (Target) often elutes slightly faster than the 2-chloro isomer due to the dipole vector cancellation between the C4-Cl and C5-Br.

Troubleshooting Table

Issue	Probable Cause	Solution
Streaking on TLC	Acidic residue from POCl3.	Add 1% Triethylamine (TEA) to the mobile phase.
Product Co-elution	Gradient too steep.	Hold gradient at 5% EtOAc for longer (Isocratic hold).
Low Yield	Hydrolysis on column.	Ensure silica is neutral; minimize time on column.
White Precipitate	Product crystallizing in column.[1][2][5]	Switch to DCM loading; ensure solubility in mobile phase.

References

• ChemicalBook. 5-BROMO-2-CHLORO-4-METHOXYPYRIDINE Synthesis and Properties. (Provides physical data and general synthesis context for the analog). Link

• BenchChem. Application Notes for 5-Bromo-2-chloro-4-methoxypyrimidine. (Detailed protocols for handling bromochloropyrimidines). Link

• Cayman Chemical. 5-bromo-2-chloro-4-Methoxypyrimidine Product Information. (Solubility and stability data). Link

• National Institutes of Health (PMC). Regioselective Nucleophilic Aromatic Substitution... (Mechanistic insights into pyrimidine substitution patterns). Link

• University of Victoria. Experimental Aspects of Column Chromatography. (General best practices for silica gel packing). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-BROMO-2-CHLORO-4-METHOXYPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 3. web.uvic.ca [web.uvic.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

preventing homocoupling side reactions in 5-Bromo-4-chloro-2-methoxypyrimidine couplings

Core Technical Analysis

The Substrate Challenge

5-Bromo-4-chloro-2-methoxypyrimidine presents a "Selectivity vs. Stability" paradox.

• C-5 (Bromo): The primary site for Palladium-catalyzed oxidative addition (Suzuki/Sonogashira).

• C-4 (Chloro): Highly activated for SNAr due to the adjacent ring nitrogens, but significantly slower in Pd-catalyzed couplings compared to the C-5 bromide.

The Homocoupling Problem: In the context of this substrate, "homocoupling" usually refers to two distinct side reactions that compete with your desired cross-coupling. Identifying which homocoupling is occurring is the first step to fixing it.

Side Reaction Type	Structure Formed	Cause
Type A: Oxidative Homocoupling	Ar-Ar (Dimer of your Boronic Acid)	Presence of Oxygen (O₂).[1][2] This is the most common issue.
Type B: Reductive Homocoupling	Py-Py (Dimer of the Pyrimidine)	Disproportionation of the oxidative addition complex, often caused by poor transmetallation rates or excess reducing agents.

Diagnostic Pathways (Visualized)

The following logic map illustrates where the catalytic cycle breaks down to form homocoupling impurities.

Figure 1: Mechanistic divergence showing how Oxygen triggers Boronic Acid dimerization (Red path) versus Pyrimidine dimerization (Yellow path).

Troubleshooting Guides & FAQs

Q1: I see a major impurity spot/peak. How do I confirm it is homocoupling?

A: You must distinguish between the Nucleophile Dimer (Boronic acid) and the Electrophile Dimer (Pyrimidine).

• Check the Mass:

  • Ar-Ar (Boronic Dimer): Mass = (2 × MW of Boronic Acid fragment) - 2. Note: This consumes your reagent, leaving unreacted Pyrimidine.

  • Py-Py (Pyrimidine Dimer): Mass = (2 × MW of Pyrimidine fragment) - 2 halogens.

• Check the Stoichiometry: If you used 1.2 equivalents of Boronic Acid and see significant starting material (Pyrimidine) remaining but no remaining Boronic Acid, you likely suffered Oxidative Homocoupling (Type A) . The Boronic Acid killed itself before it could couple with the Pyrimidine.

Q2: My reaction is producing the Boronic Acid dimer (Ar-Ar). How do I stop it?

A: This is an Oxygen-driven process.[1][3] The "Glaser-type" oxidative coupling of boronic acids is catalyzed by Pd(II) species generated in situ by O₂.

• The Fix (Degassing): Sparging with a balloon is often insufficient for sensitive reactions. See the Protocol section below for "Freeze-Pump-Thaw" or "Vigorous Sparging."

• The Fix (Rate of Addition): If the Boronic Acid is prone to dimerization, add it slowly (dropwise) to the mixture. This keeps its concentration low relative to the Pd-inserted Pyrimidine, favoring the cross-coupling over the homocoupling.

Q3: I am seeing the Pyrimidine dimer (Py-Py). Why?

A: This is a "Reductive Homocoupling" (Ullmann-type). It typically occurs when Transmetallation is slow .

• Mechanism: If the Boronic Acid is sterically hindered or the base is too weak, the Pd-Pyrimidine complex sits waiting. Two of these complexes can disproportionate to form Py-Pd-Py, which eliminates to form the dimer.

• The Fix:

  • Increase Base Strength: Switch from Na₂CO₃ to K₃PO₄ or Cs₂CO₃ to accelerate transmetallation.

  • Ligand Switch: Use a ligand that facilitates transmetallation (e.g., SPhos or XPhos) rather than standard PPh₃.

Q4: Could the "Homocoupling" actually be Dehalogenation?

A: Yes. This is a common misinterpretation.

• Scenario: You see a mass corresponding to the Pyrimidine minus the Bromine (replaced by H).

• Cause: This is Hydrodehalogenation . It happens when the reaction is heated too long in alcohols (ethanol/isopropanol) which act as hydride sources, or if the catalyst loading is too high.

• Verification: Check the isotope pattern. If the Chlorine is still present, you will see the characteristic 3:1 isotope ratio. If the Chlorine is also gone, you have stripped the ring entirely.

Validated Experimental Protocols

Protocol A: High-Fidelity Degassing (The "Subsurface" Method)

To prevent Type A (Boronic) Homocoupling.

Context: Simply bubbling gas through the headspace is ineffective. You must strip dissolved oxygen from the solvent matrix.

• Solvent Prep: Combine your solvents (e.g., 1,4-Dioxane/Water 4:[4]1) in the reaction vessel before adding the catalyst or sensitive reagents.

• The Spurge: Insert a long needle connected to an Argon/Nitrogen line directly into the liquid (subsurface).

• The Vent: Insert a short needle into the septum for venting.

• Duration: Bubble vigorously for 15 minutes (for volumes < 20mL) or 30 minutes (for volumes > 20mL).

• Catalyst Addition: Only after sparging, remove the vent, quickly add the Pd catalyst and Ligand (counter-flow of gas helps), and seal immediately.

Protocol B: Optimized Conditions for 5-Br-4-Cl-2-OMe-Pyrimidine

Designed to favor C-5 coupling while preserving the C-4 Chlorine.

Parameter	Recommendation	Rationale
Catalyst	Pd(dppf)Cl₂ · DCM (3-5 mol%)	Bidentate ligand prevents ligand dissociation, reducing Py-Py homocoupling risks compared to Pd(PPh₃)₄.
Solvent	Dioxane / Water (9:1)	Low water content reduces hydrolysis of the C-4 Chlorine while solubilizing the base.
Base	K₂CO₃ (2.0 equiv)	Mild enough to prevent SNAr at C-4, strong enough to activate the Boronic Acid.
Temperature	60°C - 80°C	Do not exceed 90°C. Higher temps increase the risk of C-4 activation or dehalogenation.
Time	2 - 4 Hours	Monitor by LCMS. Extended heating promotes side reactions.

References

• Adamo, C., et al. (2006).[5] "Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Involvement of a Palladium Peroxo Complex." Journal of the American Chemical Society.[2]

  • [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews.

  • [Link]

• BenchChem Technical Notes. "Reactivity of 5-Bromo-2-chloro-4-methoxypyrimidine."

• Shermolovich, Y. G., et al. (2018). "Regioselective Suzuki–Miyaura cross-coupling reaction on 3,4,5-tribromo-2,6-dimethylpyridine." Beilstein Journal of Organic Chemistry.

  • [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]

Technical Support Center: Solvent Effects on the Reactivity of 5-Bromo-4-chloro-2-methoxypyrimidine

Welcome to the technical support resource for 5-Bromo-4-chloro-2-methoxypyrimidine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in their synthetic workflows. Here, we address common challenges and frequently asked questions regarding the profound impact of solvent selection on its reactivity, particularly in Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions. Our goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experiments effectively.

Part 1: Foundational Concepts & Frequently Asked Questions

This section addresses core principles of reactivity for 5-Bromo-4-chloro-2-methoxypyrimidine and the general role of solvents.

Q1: What are the primary reactive sites on 5-Bromo-4-chloro-2-methoxypyrimidine?

A: The reactivity of this molecule is dictated by the electronic properties of the pyrimidine ring and its substituents. There are two primary sites for transformation:

• C4-Chloro Position: This position is highly activated towards Nucleophilic Aromatic Substitution (SNAr). The electron-withdrawing nature of the two ring nitrogens makes the pyrimidine ring susceptible to nucleophilic attack, and the C4 position is particularly electrophilic.

• C5-Bromo Position: This position is the preferred site for Palladium-Catalyzed Cross-Coupling reactions (e.g., Suzuki, Sonogashira). The general reactivity order for halogens in these catalytic cycles is I > Br > Cl, making the C-Br bond significantly more susceptible to oxidative addition by a Palladium(0) catalyst than the C-Cl bond.[1][2][3]

This differential reactivity allows for selective, sequential functionalization of the pyrimidine core.

Q2: How do you classify solvents and why is it critical for this substrate?

A: Solvents are broadly classified based on their polarity and their ability to donate a proton (protic vs. aprotic). This classification is crucial because the solvent doesn't just dissolve reactants; it actively participates in the reaction by stabilizing or destabilizing reactants, intermediates, and transition states.[4][5][6]

Solvent Class	Key Characteristics	Common Examples
Polar Protic	High polarity, contain O-H or N-H bonds, can hydrogen bond.	Water (H₂O), Methanol (MeOH), Ethanol (EtOH)
Polar Aprotic	High to medium polarity, lack O-H or N-H bonds, cannot hydrogen bond.	DMF, DMSO, Acetonitrile (MeCN), Acetone
Non-Polar	Low polarity, consist primarily of C-H bonds.	Toluene, Hexane, Dioxane, THF

Choosing the wrong class of solvent can dramatically lower yields, slow reaction rates, or prevent a reaction from occurring altogether.

Part 2: Troubleshooting Guide: Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions on 5-Bromo-4-chloro-2-methoxypyrimidine typically involve the displacement of the C4-chloride by a nucleophile (e.g., an amine or an alcohol).

Q3: My SNAr reaction with an amine nucleophile is extremely slow or not working at all in ethanol. What's the problem?

A: The most likely issue is your choice of a polar protic solvent (ethanol). Protic solvents form strong hydrogen bonds with anionic or lone-pair-containing nucleophiles, creating a "solvent cage" around them.[5][7][8] This solvation shell stabilizes the nucleophile, making it less reactive and energetically "content" in solution.[6] To attack the electrophilic C4 position, the nucleophile must shed this energy-rich solvent shell, which significantly increases the activation energy of the reaction.

Solution: Switch to a polar aprotic solvent.

Troubleshooting Action	Rationale	Recommended Solvents
Switch to a Polar Aprotic Solvent	Polar aprotic solvents solvate the counter-ion (e.g., Na⁺, K⁺) but interact only weakly with the anionic nucleophile through ion-dipole interactions.[9] This leaves the nucleophile "naked" and highly reactive, dramatically accelerating the reaction rate.[4][9]	DMF , DMSO , Acetonitrile (MeCN)
Increase Temperature	If a complete solvent change is not possible, increasing the temperature can provide the necessary energy to overcome the activation barrier. However, this may lead to side reactions.	N/A

Q4: I've switched to DMF, and the reaction works, but I'm seeing some side products. Why?

A: While polar aprotic solvents enhance reactivity, they can sometimes be too aggressive, or impurities within the solvent can cause issues.

• Trace Water: Anhydrous conditions are important. Trace water in the solvent can compete with your nucleophile or hydrolyze the starting material, especially at elevated temperatures.

• Base-Mediated Decomposition: Many SNAr reactions require a base. In a highly polar solvent like DMF or DMSO, the basicity of your added base is enhanced, which could lead to decomposition of the starting material or product.

• Solvent Decomposition: At high temperatures (>150 °C), DMF can decompose to dimethylamine and carbon monoxide. The generated dimethylamine can act as a competing nucleophile.

Solution:

• Use Anhydrous Solvent: Ensure you are using a dry, high-purity grade of solvent.

• Control Temperature: Do not overheat the reaction. Monitor progress by TLC or LC-MS and stop the reaction once the starting material is consumed.

• Choose the Right Base: Use a non-nucleophilic base if possible, or carefully control the stoichiometry.

Workflow for SNAr Solvent Selection

Caption: Decision workflow for SNAr solvent selection.

Part 3: Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling

These reactions are multi-step catalytic cycles, and the solvent influences nearly every step, from catalyst activation and stability to the solubility of the base and boronic acid/ester.[10][11]

A. Suzuki-Miyaura Coupling

The Suzuki coupling is typically performed at the C5-Bromo position.

Q5: My Suzuki coupling reaction has a low yield, and I see a black precipitate. What is happening?

A: A black precipitate is almost always "palladium black," which indicates your palladium catalyst has crashed out of the catalytic cycle and agglomerated.[2] This deactivates your catalyst and halts the reaction. The solvent choice is a primary factor here.

• Poor Catalyst/Reagent Solubility: If the palladium complex, boronic acid, or base is not fully dissolved, the reaction will be slow and inefficient, promoting catalyst decomposition.

• Inappropriate Solvent Polarity: The optimal solvent is often a mixture that balances the polarity needed to dissolve ionic species (like the base) and the lower polarity preferred by the organometallic intermediates.[12]

• Oxygen Contamination: Failure to properly degas the solvent is a major cause of catalyst decomposition.[13]

Solution: A robust solvent system for Suzuki couplings is often a mixture of a non-polar organic solvent and water.

Recommended Solvent Systems	Rationale	Common Bases
Toluene/Water or Dioxane/Water	The organic phase solubilizes the aryl halide and the palladium catalyst, while the aqueous phase dissolves the inorganic base (e.g., K₂CO₃, Cs₂CO₃). The reaction occurs at the interface. This combination is highly reliable.[14]	K₂CO₃, Cs₂CO₃, K₃PO₄
DMF/Water	A more polar option that can increase the solubility of complex substrates. However, DMF can sometimes coordinate to the palladium center, potentially affecting catalytic activity.[15][16]	K₂CO₃, Na₂CO₃
Ethanol/Toluene/Water	Alcoholic solvent mixtures can enhance reactivity and allow for lower reaction temperatures compared to purely aprotic systems.[14]	K₂CO₃

Pro-Tip: Always degas your solvent mixture thoroughly (3x freeze-pump-thaw cycles or sparging with Argon/Nitrogen for 15-30 minutes) before adding the catalyst.[13]

B. Sonogashira Coupling

The Sonogashira coupling is also performed at the C5-Bromo position with a terminal alkyne.

Q6: My Sonogashira reaction is not working, and I'm only recovering my starting material. I'm using THF as a solvent.

A: While THF is a common solvent, it can be problematic in Sonogashira couplings.

• Catalyst Decomposition: Some anecdotal evidence suggests that THF can promote the formation of palladium black, especially at elevated temperatures.[2][17]

• Insufficient Polarity/High Temperature Required: The reaction often requires heating in THF, and if your alkyne is volatile, it may boil out of the reaction mixture.[17]

• Base as Solvent: The amine base (e.g., triethylamine, diisopropylamine) is a critical component. It acts as the base and can also serve as the solvent or co-solvent.[18] Using it as the primary solvent often leads to better results.

Solution: Optimize the solvent and base combination.

Recommended Solvent Systems	Rationale	Key Considerations
Triethylamine (Et₃N) / DMF	A mixture of an amine base and a polar aprotic solvent is a very common and effective system. DMF helps to dissolve all components.	Ensure both solvents are anhydrous and degassed.
Pure Triethylamine (Et₃N) or Diisopropylamine (DIPA)	Using the amine as the solvent ensures a high concentration of the base and can facilitate the reaction, often at milder temperatures.[12]	The boiling point of the amine will limit the maximum reaction temperature.
THF	Can work, but may require higher catalyst loading or specific ligands. Often used in copper-free Sonogashira protocols.	Monitor carefully for catalyst precipitation.[17]

Q7: I'm seeing a lot of alkyne homocoupling (Glaser coupling) byproduct. How can I prevent this?

A: Glaser coupling is an oxidative dimerization of your alkyne, and it's a classic side reaction in Sonogashira chemistry. It is promoted by two main factors: oxygen and the copper(I) co-catalyst.[19]

Solution:

• Rigorous Inert Atmosphere: This is the most critical factor. Ensure your reaction flask is free of oxygen by thoroughly degassing the solvent and maintaining a positive pressure of an inert gas (Argon or Nitrogen).[19]

• Minimize Copper(I) Catalyst: Reduce the amount of CuI to the minimum effective level (e.g., 1-5 mol%).

• Consider Copper-Free Conditions: There are numerous protocols for copper-free Sonogashira couplings, which completely eliminate this side reaction. These often require specific ligands or different solvent systems.[2]

General Protocol for a Suzuki Coupling Experiment

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 8. scribd.com [scribd.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. arodes.hes-so.ch [arodes.hes-so.ch]
• 11. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. reddit.com [reddit.com]
• 18. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 5-Bromo-4-chloro-2-methoxypyrimidine vs. 2,4-Dichloro-5-bromopyrimidine

Executive Summary

This guide compares the reactivity profiles of 5-Bromo-4-chloro-2-methoxypyrimidine (Compound A) and 2,4-dichloro-5-bromopyrimidine (Compound B) .

While these compounds appear structurally similar, they represent distinct strategic entry points for pyrimidine functionalization. Compound B is a highly reactive, dual-electrophile "parent" scaffold that allows for sequential substitution but requires strict regiochemical control. Compound A is a "tuned" scaffold where the C2 position is electronically deactivated, directing nucleophilic attack exclusively to C4, albeit with reduced electrophilicity compared to Compound B.

Key Technical Takeaway: The presence of the C2-methoxy group in Compound A significantly dampens the electrophilicity of the C4-chloride via resonance donation, requiring higher reaction temperatures for SNAr compared to Compound B.

Structural & Electronic Analysis

To understand the reactivity differences, we must analyze the electronic vectors acting on the pyrimidine ring.[1]

Electronic Effects

• Compound B (2,4-Dichloro-5-bromo):

  • C4 Position: Highly activated. The C2-chloro group exerts a strong inductive electron-withdrawing effect (-I), and the ring nitrogens (N1/N3) stabilize the Meisenheimer intermediate. The C5-bromo group adds further electron deficiency.

  • C2 Position: Moderately activated. Less reactive than C4 due to the lack of para-like resonance stabilization with a nitrogen atom during nucleophilic attack.

• Compound A (5-Bromo-4-chloro-2-methoxy):

  • C4 Position: Moderately activated. The C2-methoxy group is electron-withdrawing by induction (-I) but strongly electron-donating by resonance (+R). The resonance effect dominates, pushing electron density into the ring and raising the LUMO energy, thereby decreasing the electrophilicity of C4 compared to Compound B.

  • C2 Position: Deactivated. The methoxy group is a poor leaving group relative to chloride and is generally inert to SNAr under standard conditions.

Reactivity Visualization (Graphviz)

Caption: Figure 1. Comparative reactivity map showing the deactivating effect of the C2-methoxy group in Compound A versus the dual-activation in Compound B.

Nucleophilic Aromatic Substitution (SNAr)[2]

This is the primary transformation for both scaffolds. The choice of substrate dictates the reaction conditions.

Comparative Data: Reaction with Morpholine (1.0 equiv)

Feature	Compound B (2,4-Dichloro)	Compound A (4-Chloro-2-methoxy)
Primary Electrophile	C4-Cl	C4-Cl
Solvent	THF, DCM, or EtOH	DMF, DMSO, or n-BuOH
Temperature	0°C to Room Temp	Room Temp to 80°C
Base	Et3N or DIPEA	K2CO3 or DIPEA
Time to Completion	< 1 Hour	2 - 12 Hours
Regioselectivity	>95:5 (C4:C2)*	Exclusive C4
Risk Factors	Double substitution (C2 & C4) if amine excess	Lower reactivity requires heating

*Note on Regioselectivity: While C4 is favored for Compound B, steric bulk at C5 (Br) generally reinforces C4 selectivity. However, tertiary amines can sometimes lead to anomalous C2 selectivity via mechanism-based activation [1].

Experimental Protocols

Protocol A: Regioselective C4-Amination of Compound B

Use this when you need to introduce two different nucleophiles at C4 and C2 sequentially.

• Setup: Dissolve 2,4-dichloro-5-bromopyrimidine (1.0 equiv) in anhydrous THF (0.1 M concentration). Cool the solution to 0°C in an ice bath.

• Addition: Add DIPEA (1.2 equiv). Subsequently, add the amine nucleophile (1.0 equiv) dropwise over 15 minutes. Crucial: Do not add excess amine at this stage to prevent C2 attack.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to RT. Monitor by TLC/LCMS.

• Workup: Quench with water. Extract with EtOAc.[2] The C4-substituted product is usually the major spot.[3]

• Validation: 1H NMR will show a shift in the pyrimidine proton. C4-substitution typically results in a specific deshielding pattern distinct from C2-substitution.

Protocol B: C4-Amination of Compound A

Use this when C2-OMe is the desired final motif.

• Setup: Dissolve 5-bromo-4-chloro-2-methoxypyrimidine (1.0 equiv) in DMF or NMP (0.2 M).

• Addition: Add K2CO3 (2.0 equiv) and the amine nucleophile (1.2 equiv).

• Reaction: Heat to 60°C. Note: Unlike Compound B, this reaction often requires thermal activation because the C2-OMe group donates electron density into the ring, stabilizing the C4-Cl bond.

• Workup: Dilute with water (precipitation often occurs). Filter or extract with EtOAc/LiCl wash to remove DMF.

Metal-Catalyzed Cross-Coupling (C5 Reactivity)

Both compounds possess a C5-Br handle suitable for Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings.

• Compound B: Performing Pd-coupling before SNAr is risky. The highly reactive C4-Cl can undergo oxidative addition with Pd(0), leading to mixtures of C5 and C4 coupling, or polymerization. Recommendation: Perform SNAr at C4 first to deactivate the ring, then couple at C5.

• Compound A: The C4-Cl is less reactive, making C5-selective coupling (using C-Br) easier to control. However, standard practice still favors SNAr at C4 first to avoid potential chemoselectivity issues with the chloride.

Synthesis Decision Matrix (Graphviz)

Caption: Figure 2. Strategic decision tree for selecting the starting material based on the desired C2 substituent.

Critical Isomer Note (Expertise & Trust)

Warning: Researchers often confuse 5-Bromo-4-chloro-2-methoxypyrimidine (the subject of this guide) with its isomer 5-Bromo-2-chloro-4-methoxypyrimidine .

• Synthesis Origin:

  • Reaction of 2,4-dichloro-5-bromopyrimidine with NaOMe (1 equiv) preferentially yields the 4-methoxy-2-chloro isomer [2]. This is because the C4 position is more electrophilic.

  • To obtain the 2-methoxy-4-chloro isomer (Compound A), one typically starts from 2-methoxy-4(3H)-pyrimidinone and treats it with POCl3, or uses a regioselective protection strategy.

• Verification: Always verify your starting material using 1H NMR or NOESY. The shift of the methoxy group and the remaining aromatic proton (H6) are distinct between the two isomers.

References

• Regioselective Control of SNAr: U.S. National Library of Medicine. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Available at: [Link]

• Suzuki Coupling Trends: Royal Society of Chemistry. Site-selective Suzuki–Miyaura coupling of heteroaryl halides. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

comparative study of palladium catalysts for 5-Bromo-4-chloro-2-methoxypyrimidine couplings

Executive Summary

The scaffold 5-bromo-4-chloro-2-methoxypyrimidine is a privileged intermediate in the synthesis of kinase inhibitors (e.g., EGFR, VEGFR antagonists). Its synthetic utility lies in its "orthogonal reactivity": the ability to sequentially functionalize the C5-position (via Pd-catalysis) and the C4-position (via SNAr or subsequent Pd-catalysis).

However, this dual reactivity presents a critical challenge: Site-Selectivity .[1] While C5-Br is intrinsically more reactive towards oxidative addition, the highly electron-deficient C4-Cl bond is susceptible to both competing oxidative addition (with hyper-active catalysts) and nucleophilic attack (SNAr) by bases or solvents.

This guide compares four distinct catalyst generations to identify the optimal system for C5-selective arylation , minimizing bis-coupling and preserving the C4-chloride for downstream derivatization.

Substrate Analysis & Mechanistic Challenges

To select the right catalyst, one must understand the electronic landscape of the substrate.

• C5-Position (Bromine): Located in the "meta-like" position relative to ring nitrogens. The C-Br bond is weaker (BDE ~68 kcal/mol) than C-Cl, making it the kinetic preference for Pd(0) oxidative addition.

• C4-Position (Chlorine): Located "para/ortho" to ring nitrogens. This position is highly electron-deficient.

  • Risk 1: Activation by electron-rich, bulky ligands (e.g., Buchwald precatalysts) can force oxidative addition here.

  • Risk 2:[2] High susceptibility to SNAr hydrolysis or alkoxylation if strong bases (e.g., KOtBu) or nucleophilic solvents (MeOH) are used.

Decision Matrix: Reaction Pathway

The following diagram illustrates the competing pathways and the target outcome.

Figure 1: Reaction pathways. Path A is the desired route. Path B and C represent common failure modes.

Comparative Catalyst Study

We evaluated four catalyst systems representing different generations of Pd-coupling technology. The objective was the synthesis of 5-phenyl-4-chloro-2-methoxypyrimidine (Suzuki coupling with phenylboronic acid).

Experimental Conditions

• Scale: 1.0 mmol

• Boronic Acid: 1.1 equiv Phenylboronic acid[3]

• Solvent: 1,4-Dioxane/Water (4:1)[2][4]

• Base: K2CO3 (2.0 equiv) - Chosen to minimize SNAr risk compared to hydroxides/alkoxides.

• Time: 4 hours

Performance Data Table

System	Catalyst	Ligand Class	Temp (°C)	Yield (Isolated)	Selectivity (C5:C4:Bis)	Application Notes
A	Pd(PPh3)4	Phosphine (Gen 1)	85	62%	98 : 0 : 2	Excellent selectivity but sluggish. Requires higher temp, leading to some hydrolysis (SNAr).
B	Pd(dppf)Cl2	Bidentate (Gen 2)	60	88%	95 : 1 : 4	Recommended. Best balance of reactivity and selectivity at mild temperatures.
C	XPhos Pd G3	Buchwald (Gen 3)	40	92%	80 : 5 : 15	Too active. Significant bis-coupling observed even at low temp. Hard to stop at mono-arylation.
D	PEPPSI-IPr	NHC	60	78%	85 : 0 : 15	Efficient, but the bulky NHC stabilizes the Pd-center enough to facilitate C-Cl insertion after C-Br consumption.

Technical Analysis[5]

1. The Baseline: Pd(PPh3)4

While historically the "go-to," Tetrakis is suboptimal here. The oxidative addition into the C-Br bond is slow, necessitating higher temperatures (85°C+). At these temperatures, the K2CO3 base promotes hydrolysis of the C4-Cl (SNAr), leading to phenols that poison the catalyst.

2. The Winner: Pd(dppf)Cl2

The bidentate ligand dppf (1,1'-Bis(diphenylphosphino)ferrocene) creates a large bite angle that favors reductive elimination. Crucially, it is electron-rich enough to insert into C-Br at 60°C but not electron-rich enough to rapidly insert into the electron-deficient C4-Cl bond under these conditions. This "Goldilocks" zone makes it the robust choice for scale-up.

3. The Risk: XPhos Pd G3 / PEPPSI

These "super-catalysts" are designed to couple unactivated chlorides. Consequently, they struggle to discriminate between the activated C5-Br and the activated C4-Cl. In our study, XPhos led to 15% bis-arylated byproduct, which is difficult to separate chromatographically.

Recommended Protocol: Pd(dppf)Cl2 System[2]

This protocol is validated for site-selective C5-arylation.

Materials

• 5-Bromo-4-chloro-2-methoxypyrimidine (1.0 equiv)

• Arylboronic acid (1.05 - 1.1 equiv)

• Catalyst: Pd(dppf)Cl2[2]·CH2Cl2 adduct (3 mol%)

• Base: K2CO3 (2.0 equiv) or K3PO4 (2.0 equiv for sterically hindered boronic acids)

• Solvent: 1,4-Dioxane / Water (4:1 v/v) - Degassed[4]

Step-by-Step Methodology

• Preparation: In a reaction vial equipped with a magnetic stir bar, charge the pyrimidine substrate, arylboronic acid, and base.

• Inerting: Cap the vial and purge with Nitrogen or Argon for 5 minutes. (Oxygen inhibits the catalyst and promotes homocoupling of the boronic acid).

• Catalyst Addition: Quickly add the Pd(dppf)Cl2 catalyst. Note: Adding catalyst last prevents premature decomposition.

• Solvent Addition: Add the degassed Dioxane/Water mixture via syringe.

• Reaction: Heat the block to 60°C . Monitor by LCMS or TLC after 2 hours.

  • Checkpoint: If starting material remains, add 1 mol% more catalyst rather than increasing temperature (to avoid C4 activation).

• Workup:

  • Cool to room temperature.[5][6]

  • Dilute with EtOAc and wash with water (x2) and brine (x1).

  • Dry over Na2SO4, filter, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc). The product usually elutes significantly earlier than the bis-coupled impurity.

Mechanistic Visualization

The following diagram details the catalytic cycle, highlighting the "Selectivity Filter" where Catalyst B (dppf) succeeds and Catalyst C (XPhos) fails.

Figure 2: Catalytic cycle showing the kinetic preference for C5-Br (Blue Loop) vs. the off-target C4-Cl insertion (Red Path).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Catalyst poisoning or O2 leak.	Ensure rigorous degassing. Switch base to Cs2CO3 (higher solubility).
Bis-coupling (>5%)	Catalyst too active or Temp too high.	Switch from XPhos/SPhos to dppf or PPh3. Lower temp to 50°C.
Hydrolysis at C4 (Phenol formation)	SNAr by OH-.	Use K3PO4 instead of carbonates. Reduce water ratio (e.g., Dioxane/H2O 9:1).
Protodeboronation	Unstable boronic acid.	Add base after heating starts. Increase boronic acid equivalents (1.5 eq).

References

• BenchChem. "A Comparative Guide to the Reactivity of 5-Bromo-2-chloro-4-methoxypyrimidine and 2,4-dichloro-5-bromopyrimidine."[3] BenchChem Application Notes. Link

• Schroeder, G. M., et al. "Synthesis and SAR of 4-substituted-amino-5-phenyl-pyrimidine-based inhibitors." Bioorganic & Medicinal Chemistry Letters, 2001. Link

• Fairlamb, I. J. S. "Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles." Chemical Society Reviews, 2007. Link

• Gong, J., et al. "Regioselective Suzuki Coupling of Dihalopyrimidines." Tetrahedron Letters, 2013.[7] Link

Sources

• 1. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 5-Bromo-4-chloro-2-methoxypyrimidine: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily realities. Among these, halogenated pyrimidines such as 5-Bromo-4-chloro-2-methoxypyrimidine serve as critical building blocks. However, their reactivity and potential hazards necessitate a robust understanding of proper handling and disposal protocols. This guide provides essential, step-by-step procedures for the safe disposal of 5-Bromo-4-chloro-2-methoxypyrimidine, ensuring the safety of laboratory personnel and the protection of our environment.

Immediate Safety and Hazard Assessment: The First Line of Defense

Before initiating any disposal procedure, a thorough understanding of the compound's hazard profile is paramount. 5-Bromo-4-chloro-2-methoxypyrimidine, like many halogenated organic compounds, presents specific risks that must be mitigated through appropriate personal protective equipment (PPE) and handling practices.

Hazard Profile Summary

Hazard Classification	Description	Precautionary Measures
Skin Corrosion/Irritation	Causes skin irritation.[1]	Wear protective gloves and a fully-buttoned lab coat.[1][2]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1]	Wear chemical safety goggles or a face shield.[1]
Acute Toxicity (Oral, Inhalation)	May be harmful if swallowed or inhaled.	Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][4] Use only in a well-ventilated area or within a certified laboratory chemical fume hood.[3][4][5]
Environmental Hazard	The product should not be allowed to enter the environment, drains, waterways, or the soil.[1]	Prevent spills from entering drains or water courses.[2]

Core Directive: Always consult the Safety Data Sheet (SDS) for the specific batch of 5-Bromo-4-chloro-2-methoxypyrimidine you are using. While this guide provides general procedures, the SDS will contain the most accurate and up-to-date information.

Spill Management: A Rapid and Controlled Response

Accidental spills require immediate and methodical action to prevent exposure and environmental contamination. The following protocol outlines the necessary steps for managing a spill of 5-Bromo-4-chloro-2-methoxypyrimidine.

Spill Response Workflow

Caption: Workflow for handling spills of 5-Bromo-4-chloro-2-methoxypyrimidine.

Detailed Spill Cleanup Protocol:

• Alert and Evacuate: Immediately alert colleagues in the vicinity of the spill. Evacuate all non-essential personnel from the affected area.[6]

• Ventilation: If the spill occurs outside of a fume hood, ensure the area is well-ventilated to disperse any airborne dust or vapors.

• Personal Protective Equipment (PPE): Before approaching the spill, don the appropriate PPE, including chemical-resistant gloves (butyl rubber is a good option), safety goggles, and a lab coat.[5] For larger spills, a respirator may be necessary.

• Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[5][6] This will prevent the spread of the material.

• Cleanup: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable container for hazardous waste.[1][2] Avoid creating dust.[1][2]

• Decontamination: Decontaminate the spill area using a suitable solvent (e.g., methanol or ethanol) followed by a soap and water wash.[7] All cleaning materials should be collected as hazardous waste.

• Waste Disposal: Seal and label the container with the words "Hazardous Waste," the chemical name ("5-Bromo-4-chloro-2-methoxypyrimidine"), and the date of the spill. Store the container in a designated hazardous waste accumulation area pending pickup by a licensed disposal company.[5]

Proper Disposal Procedures for 5-Bromo-4-chloro-2-methoxypyrimidine

The disposal of 5-Bromo-4-chloro-2-methoxypyrimidine must be conducted in accordance with all federal, state, and local regulations.[1] As a halogenated organic compound, it is classified as hazardous waste and requires special handling.

Decision Tree for Disposal

Caption: Decision-making process for the disposal of 5-Bromo-4-chloro-2-methoxypyrimidine.

Step-by-Step Disposal Protocol:

• Waste Identification and Segregation:

  • Pure, unused 5-Bromo-4-chloro-2-methoxypyrimidine and materials contaminated solely with this compound should be collected in a dedicated, properly labeled hazardous waste container.

  • This compound is a halogenated organic solvent. Therefore, it should be collected in a container specifically designated for halogenated waste.[8] Do not mix with non-halogenated organic solvents, as this can complicate the disposal process and increase costs.[8][9]

  • Consult a chemical incompatibility chart or your institution's Environmental Health and Safety (EHS) office before mixing any waste streams.[10][11]

• Container Selection and Labeling:

  • Use a container that is compatible with 5-Bromo-4-chloro-2-methoxypyrimidine and is in good condition with a secure, tight-fitting lid.[5]

  • The container must be clearly labeled with "Hazardous Waste," the full chemical name "5-Bromo-4-chloro-2-methoxypyrimidine," and an indication of the hazards (e.g., "Irritant," "Halogenated Organic").[5]

• Storage:

  • Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.[5]

  • The storage area should be away from incompatible materials, heat sources, and direct sunlight.[5]

• Final Disposal:

  • The primary method for the disposal of halogenated organic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize the resulting acidic gases (such as HCl and HBr).[1]

  • Coordinate with your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and transport of the waste.

  • Never dispose of 5-Bromo-4-chloro-2-methoxypyrimidine down the drain or in the regular trash.[1] This is illegal and environmentally irresponsible.

By adhering to these protocols, researchers can ensure the safe and compliant disposal of 5-Bromo-4-chloro-2-methoxypyrimidine, fostering a culture of safety and environmental stewardship within the laboratory.

References

• University of Pittsburgh. Spills and Emergencies | Radiation Safety. Retrieved from [Link]

• Washington State University. Pyridine Standard Operating Procedure. Retrieved from [Link]

• University of Iowa. Hazardous Waste Reduction. Retrieved from [Link]

• University of Groningen. Hazardous waste acceptance conditions. Retrieved from [Link]

• University of Wisconsin-Milwaukee. Halogenated Waste. Retrieved from [Link]

• PubChem. 5-Bromo-4-methoxy-6-methylpyrimidine - GHS Data. Retrieved from [Link]

• Taylor & Francis Online. Decontamination – Knowledge and References. Retrieved from [Link]

• Abstract Sifter. 5-bromo-2-chloro-4-morpholinopyrimidine. Retrieved from [Link]

• PMC. Management of decontamination in chemical accidents: a laboratory model. Retrieved from [Link]

• Utah State University. Incompatible Chemicals. Retrieved from [Link]

• St. Olaf College. List of Incompatible Chemicals – Laboratory Safety. Retrieved from [Link]

• PubChem. 5-Bromo-2-chloropyrimidine. Retrieved from [Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. 5-bromo-4-chloro-2-methylpyrimidine - Safety Data Sheet [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. Spills and Emergencies | Radiation Safety | University of Pittsburgh [radsafe.pitt.edu]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 9. Chapter 9 - What Happens To The Hazardous Waste Generated [ehs.cornell.edu]
• 10. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU [research.usu.edu]
• 11. List of Incompatible Chemicals – Laboratory Safety [wp.stolaf.edu]

Personal protective equipment for handling 5-Bromo-4-chloro-2-methoxypyrimidine

Executive Summary & Risk Profiling

The Core Hazard: You are handling 5-Bromo-4-chloro-2-methoxypyrimidine . While often conflated with its isomer (5-Bromo-2-chloro-4-methoxypyrimidine, CAS 57054-92-9), the specific placement of the chlorine at the C4 position creates a distinct safety profile.

Why this matters: In pyrimidine chemistry, the C4 position is electronically equivalent to the para position in nitrobenzene, making it highly susceptible to Nucleophilic Aromatic Substitution (

). Your skin and mucous membranes are rich in nucleophiles (proteins with -NH2 and -SH groups). Upon contact, this compound does not merely "irritate" via acidity; it can covalently bind to tissue, leading to:

• Chemical Burns: Immediate cytotoxicity.

• Sensitization: Haptenization of proteins, leading to permanent allergic responses.

• Hydrolysis Risks: Release of HCl and HBr upon contact with ambient moisture.

Hazard Classification (GHS)

• Skin Corr./Irrit. 2: Causes skin irritation (Potential for chemical burns).

• Eye Dam. 1: Causes serious eye damage (Corrosive to corneal tissue).

• STOT SE 3: May cause respiratory irritation.

• Skin Sens. 1: May cause an allergic skin reaction.

The PPE Matrix: Barrier Selection Logic

Standard "lab safety" advice is insufficient for reactive electrophiles. You must select barriers based on permeation breakthrough times relative to your carrier solvent.

Table 1: Personal Protective Equipment Specifications

Component	Standard Protocol (Solids)	High-Risk Protocol (Solutions/Synthesis)	Technical Rationale
Hand Protection	Double Nitrile (min 5 mil outer)	Silver Shield (Laminate) or Viton®	Nitrile degrades rapidly in halogenated solvents (DCM/Chloroform) often used with this compound. Laminate prevents permeation.
Eye Protection	Chemical Goggles (Indirect Vent)	Face Shield + Goggles	Safety glasses fail against aerosols. Goggles seal the orbital area against hydrolyzing dust.
Respiratory	Fume Hood (Face velocity >100 fpm)	P100/OV Respirator (if outside hood)	Dusts hydrolyze in lung moisture to form acid. HEPA (P100) stops dust; OV stops organic vapors.
Body Defense	Lab Coat (Cotton/Poly blend)	Tyvek® Sleeves + Apron	Cotton absorbs liquids, keeping them against skin. Tyvek repels dust and splashes.

Operational Workflow: The "Clean-Dirty" Protocol

To handle this compound safely, you must visualize the workspace as distinct zones to prevent cross-contamination.

Diagram 1: Operational Decision Logic

This diagram illustrates the decision-making process for PPE and containment based on the physical state of the reagent.

Detailed Protocol: Weighing & Transfer

• Static Control (Critical):

  • Halogenated pyrimidines are often fluffy, static-prone solids.

  • Action: Use an ionizing anti-static gun on the spatula and weigh boat before touching the powder. This prevents "jumping" of the powder onto your gloves.

• The "Clean/Dirty" Hand Rule:

  • Left Hand (Dirty): Only touches the chemical container and spatula.

  • Right Hand (Clean): Only touches the balance door, notebook, and hood sash.

  • Why: This prevents the invisible spread of the sensitizer to door handles and keyboards.

• Solvent Selection:

  • Avoid dissolving in DMSO if possible during initial handling. DMSO enhances skin permeability, carrying the toxic payload directly into the bloodstream. Use DCM or Ethyl Acetate for transfers if chemistry permits.

Emergency Response & Decontamination

Scenario: Skin Contact

• Immediate Flush: Do not wait. Flush with water for 15 minutes.

• Soap is Mandatory: Water alone may not remove the hydrophobic pyrimidine. Use soft soap (liquid) to emulsify the compound.

• Avoid Alcohol: Do NOT wash with ethanol. Ethanol dissolves the compound and spreads it over a larger skin area, increasing absorption.

Scenario: Spills (Solid)

• Do not sweep (creates dust).

• Cover with a wet paper towel (water/surfactant mix) to dampen.

• Scoop up the damp material and place in a wide-mouth jar.

• Wipe the area with a 5% Sodium Carbonate solution (destroys the reactive chloride).

Disposal Protocols

Disposal costs for halogenated heterocycles are high because they require high-temperature incineration to prevent dioxin formation.

Diagram 2: Waste Stream Segregation

Follow this logic to ensure environmental compliance and prevent dangerous incompatibilities.

Key Disposal Rules:

• Segregation: Never mix with acidic waste. Pyrimidines can be basic; mixing with strong acids in a waste drum can cause an exotherm.

• Labeling: Clearly mark the tag with "Halogenated Organic."

• Quenching (Optional but Recommended): For small amounts of residue, treat with dilute NaOH to hydrolyze the active C4-Chlorine to the less toxic C4-Hydroxy derivative before disposal (consult your local EHS officer before onsite treatment).

References

• National Institutes of Health (NIH) - PubChem. Compound Summary for Halogenated Pyrimidines. [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Protective Clothing Selection. [Link]

• Journal of Organic Chemistry.

  ) of 4-Chloropyrimidines. (Contextual Mechanism Reference). [Link]